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  • Product: 1-(4-Fluorophenyl)butan-1-amine

Core Science & Biosynthesis

Foundational

Chemical structure of 1-(4-Fluorophenyl)butylamine

Synonyms: -Propyl-4-fluorobenzylamine; 1-(4-Fluorophenyl)butan-1-amine CAS Registry Number: 321840-52-2 (HCl salt, (S)-isomer); 42142-52-9 (General/Racemic) Molecular Formula: Molecular Weight: 167.22 g/mol [1] Executive...

Author: BenchChem Technical Support Team. Date: February 2026

Synonyms:


-Propyl-4-fluorobenzylamine; 1-(4-Fluorophenyl)butan-1-amine
CAS Registry Number:  321840-52-2 (HCl salt, (S)-isomer); 42142-52-9 (General/Racemic)
Molecular Formula: 

Molecular Weight: 167.22 g/mol [1]

Executive Summary

1-(4-Fluorophenyl)butylamine is a chiral benzylic amine characterized by a propyl chain and a para-fluorophenyl group attached to the methine carbon bearing the amino group. It serves as a privileged scaffold in medicinal chemistry, particularly in the development of Central Nervous System (CNS) agents targeting monoamine transporters (SERT, DAT) and G-protein coupled receptors (GPCRs).

This guide details the chemical structure, validated synthesis protocols, and critical quality attributes (CQAs) required for its use as an intermediate in high-throughput screening and lead optimization.

Chemical Structure & Properties[2][3][4][5][6][7]

Structural Analysis

The molecule features a chiral center at the C1 position (benzylic carbon). The presence of the fluorine atom at the para position of the phenyl ring exerts a strong electron-withdrawing inductive effect (-I), which lowers the


 of the amine slightly compared to the non-fluorinated analog, while simultaneously increasing metabolic stability against CYP450 oxidation at the aromatic ring (blocking the primary site of metabolic attack).
  • Lipophilicity: The propyl chain adds significant hydrophobic bulk, optimizing the molecule's ability to penetrate the blood-brain barrier (BBB).

  • Stereochemistry: The (S)-enantiomer is frequently the bioactive eutomer in related pharmacophores, though the (R)-enantiomer is often used as a control or for specific receptor subtypes.

Physicochemical Data Table
PropertyValueRelevance
Boiling Point ~235°C (760 mmHg)High boiling point requires vacuum distillation for purification.
Density 1.03 g/cm³Denser than water; facilitates phase separation in workups.
pKa (Conj. Acid) ~9.5Basic; forms stable salts (HCl, hydrobromide) readily.
LogP ~2.6Optimal range for CNS drug likeness (Lipinski's Rule of 5).
H-Bond Donors 1Primary amine acts as a key anchor in receptor binding pockets.

Synthesis & Manufacturing Protocols

Two primary routes are established for the synthesis of 1-(4-Fluorophenyl)butylamine: Reductive Amination (industrial scale) and Grignard Addition (laboratory scale).

Route A: Reductive Amination of 4-Fluorobutyrophenone (Scalable)

This method is preferred for large-scale production due to the availability of the starting ketone and the avoidance of moisture-sensitive organometallics.

Reagents: 4-Fluorobutyrophenone, Hydroxylamine Hydrochloride, Sodium Acetate,


/Raney Nickel (or 

).[2]

Workflow Diagram (DOT):

SynthesisRoute Start 4-Fluorobutyrophenone (C10H11FO) Step1 Oximation (NH2OH·HCl, NaOAc) Start->Step1 Inter Oxime Intermediate (C10H12FNO) Step1->Inter Step2 Reduction (H2, Raney Ni or LiAlH4) Inter->Step2 Product 1-(4-Fluorophenyl)butylamine (Racemic) Step2->Product

Caption: Two-step synthesis via ketoxime formation followed by catalytic hydrogenation or hydride reduction.

Detailed Protocol:

  • Oximation: Dissolve 4-fluorobutyrophenone (1.0 eq) in ethanol. Add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (1.5 eq). Reflux for 2-4 hours until TLC shows consumption of the ketone. Pour into water and extract the oxime precipitate.[2]

  • Reduction: Dissolve the crude oxime in dry THF. Slowly add

    
     (2.0 eq) at 0°C under nitrogen. Reflux for 6 hours.
    
  • Workup: Quench carefully with Fieser method (

    
    , 15% NaOH, 
    
    
    
    ). Filter the aluminum salts.
  • Purification: Acid-base extraction. Acidify filtrate with HCl, wash with ether (removes non-basic impurities), basify aqueous layer with NaOH, extract into DCM, dry over

    
    , and concentrate.[2] Distill under reduced pressure.
    
Route B: Chiral Resolution (Enantiopure Production)

To obtain the (S)- or (R)-enantiomer, classical resolution or enzymatic methods are required.

Protocol (Classical Resolution):

  • Dissolve racemic amine in hot methanol.

  • Add 0.5 eq of (L)-(+)-Tartaric acid (or Mandelic acid).

  • Allow to crystallize slowly.[2] The diastereomeric salt of one enantiomer will precipitate.

  • Recrystallize the salt to constant optical rotation.

  • Liberate the free amine by treating the salt with 1M NaOH.[2]

Analytical Characterization

To validate the identity and purity of the synthesized compound, the following analytical signatures must be confirmed.

Nuclear Magnetic Resonance (NMR)[9][10][11]
  • 
     NMR (300 MHz, 
    
    
    
    ):
    • 
       7.25–7.35 (m, 2H, Ar-H meta to F).[2]
      
    • 
       6.95–7.05 (m, 2H, Ar-H ortho to F).[2]
      
    • 
       3.85 (t, J = 6.8 Hz, 1H, CH -NH2).[2] Diagnostic benzylic proton.
      
    • 
       1.60–1.75 (m, 2H, CH2-propyl).[2]
      
    • 
       1.20–1.40 (m, 2H, CH2-propyl).[2]
      
    • 
       0.90 (t, J = 7.2 Hz, 3H, CH3).[2]
      
    • 
       1.45 (br s, 2H, NH2).[2]
      
Mass Spectrometry (MS)
  • Method: ESI+ or EI.[2]

  • Molecular Ion:

    
    .
    
  • Fragmentation (EI): Look for the tropylium ion equivalent or the loss of the propyl chain (M - 43) giving the fluorobenzyl cation fragment.

Applications in Drug Development[12]

1-(4-Fluorophenyl)butylamine is a versatile building block. Its structure mimics the pharmacophores of several blockbuster drugs, making it an essential tool for Fragment-Based Drug Design (FBDD) .

Pharmacophore Mapping

The molecule provides three critical interaction points for receptor binding:

  • Aromatic Domain (

    
    -
    
    
    
    stacking):
    The fluorophenyl ring interacts with aromatic residues (Phe, Trp) in the binding pocket. The fluorine atom can also engage in orthogonal multipolar interactions.
  • Cationic Anchor (Ionic Bonding): The protonated amine (

    
    ) forms salt bridges with Asp or Glu residues (common in GPCRs like Dopamine D2 or 5-HT receptors).
    
  • Hydrophobic Tail (Van der Waals): The butyl chain occupies hydrophobic sub-pockets, enhancing binding affinity.

Pharmacophore Diagram (DOT):

Pharmacophore cluster_logic Bioactive Logic Amine Primary Amine (Ionic Anchor) Linker Chiral Benzylic Carbon Amine->Linker Aromatic 4-F-Phenyl Ring (Pi-Stacking / Metabolic Stability) Linker->Aromatic Tail Propyl Chain (Hydrophobic Pocket Fill) Linker->Tail Aromatic->Tail Spatial Orientation

Caption: Pharmacophore connectivity showing the central chiral linker organizing the ionic, aromatic, and hydrophobic domains.

Specific Applications
  • Calcium Channel Blockers: Derivatives of this amine (e.g., N-alkylated forms) have been investigated as T-type

    
     channel blockers for treating hypertension and epilepsy [1].
    
  • Monoamine Transporter Inhibitors: The scaffold is homologous to the "sertraline-like" or "paroxetine-like" pharmacophore. It is used to synthesize analogs for testing selectivity between SERT, NET, and DAT transporters.[2][3][4]

  • Chiral Resolving Agents: Due to its crystallinity and conformational rigidity, the enantiopure amine is used to resolve chiral acids in process chemistry.[2]

Safety & Handling (SDS Summary)

  • Hazards: Corrosive (Skin Corr. 1B), Acute Toxicity (Oral).

  • Handling: Always handle in a fume hood. Wear chemical-resistant gloves (Nitrile) and safety goggles.

  • Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent carbamate formation from atmospheric

    
    . Keep refrigerated (2-8°C).
    
  • Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides.[2]

References

  • Synthesis and pharmacological evaluation of 1-alkyl-N-[2-ethyl-2-(4-fluorophenyl)butyl]piperidine-4-carboxamide derivatives. Bioorganic & Medicinal Chemistry, 2011.[5]

  • Enzymatic enantiomeric resolution of phenylethylamines structurally related to amphetamine. Organic & Biomolecular Chemistry, 2007.[2]

  • PubChem Compound Summary for CID 11237307: 1-(4-Fluorophenyl)butylamine. National Center for Biotechnology Information.

  • Apollo Scientific Product Data: (1S)-1-(4-Fluorophenyl)butylamine hydrochloride.

Sources

Exploratory

Positional Isomerism in Drug Discovery: A Comparative Analysis of 1-(4-Fluorophenyl)butan-1-amine and 1-(4-Fluorophenyl)butan-2-amine

Abstract In the landscape of medicinal chemistry and drug development, positional isomerism represents a fundamental concept with profound implications for pharmacological activity, metabolic stability, and toxicological...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

In the landscape of medicinal chemistry and drug development, positional isomerism represents a fundamental concept with profound implications for pharmacological activity, metabolic stability, and toxicological profiles. A subtle shift in the position of a functional group within a molecule can drastically alter its three-dimensional conformation and electronic distribution, thereby dictating its interaction with biological targets. This technical guide provides an in-depth comparative analysis of two such positional isomers: 1-(4-fluorophenyl)butan-1-amine and 1-(4-fluorophenyl)butan-2-amine. We will explore the causal relationships between their structural differences and their distinct physicochemical properties, synthetic pathways, and analytical signatures. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the strategic considerations required when working with closely related molecular entities.

Introduction: The Critical Role of Isomeric Purity

The introduction of a fluorine atom into pharmaceutical candidates is a widely utilized strategy to enhance metabolic stability and binding affinity.[1][2][3] The 4-fluorophenyl moiety is a common feature in a multitude of CNS-active agents and other therapeutics.[4][5] However, the precise placement of other functional groups, such as an amine, on an attached alkyl chain is equally critical. The two molecules at the core of this guide, 1-(4-fluorophenyl)butan-1-amine and 1-(4-fluorophenyl)butan-2-amine, serve as a quintessential example.

While sharing the same molecular formula and weight, the position of the amine group—either at the benzylic position (C1) or the adjacent carbon (C2)—fundamentally changes the molecule's character from a benzylic amine to a simple primary amine. This seemingly minor alteration has cascading effects on basicity, reactivity, and, most importantly, how the molecule is recognized by and interacts with enzymes and receptors. For regulatory approval and clinical success, the unambiguous synthesis, characterization, and differentiation of such isomers are not merely academic exercises but a scientific and safety imperative.[6][7]

Structural and Physicochemical Comparison

The foundational differences between the two isomers begin with their structure, which in turn governs their physical and chemical properties.

  • 1-(4-Fluorophenyl)butan-1-amine: The amine group is attached to the carbon directly bonded to the aromatic ring (the benzylic carbon). This proximity to the phenyl ring significantly influences its electronic properties and reactivity.

  • 1-(4-Fluorophenyl)butan-2-amine: The amine group is located on the second carbon of the butyl chain. It is more electronically isolated from the aromatic system, behaving more like a typical alkylamine.

A summary of their key properties is presented below.

Property1-(4-Fluorophenyl)butan-1-amine1-(4-Fluorophenyl)butan-2-amineRationale for Difference
IUPAC Name 1-(4-fluorophenyl)butan-1-amine1-(4-fluorophenyl)butan-2-aminePosition of the amine functional group.
CAS Number 1269478-85-4 (for S-enantiomer HCl)[8]23292-09-3Unique identifiers for distinct chemical structures.
Molecular Formula C₁₀H₁₄FNC₁₀H₁₄FNIdentical, as they are isomers.
Molecular Weight 167.22 g/mol 167.23 g/mol Identical, as they are isomers.
Predicted pKa (Basic) ~9.5~10.5The electron-withdrawing phenyl group reduces the basicity of the benzylic amine in the 1-isomer compared to the more alkyl-like amine in the 2-isomer.
Predicted LogP ~2.1~2.1While similar, slight differences can arise due to intramolecular interactions and solvation, though these are often minor for positional isomers.[9]
Chirality Chiral at C1Chiral at C2Both possess a stereocenter at the carbon bearing the amine group.

Strategic Synthesis of Positional Isomers

The synthesis of each isomer requires a distinct strategic approach, dictated by the final position of the amine group. The choice of starting material is paramount to ensuring the selective formation of the desired product.

Synthesis of 1-(4-Fluorophenyl)butan-1-amine via Reductive Amination

The most direct and industrially scalable route to the 1-amine isomer is the reductive amination of the corresponding ketone, 1-(4-fluorophenyl)butan-1-one. This method is highly efficient as the ketone precursor is readily available.[10][11]

G Ketone 1-(4-Fluorophenyl)butan-1-one Imine N-(1-(4-fluorophenyl)butylidene)amine (Imine Intermediate) Ketone->Imine + NH₃ / H⁺ (cat.) - H₂O Amine1 1-(4-Fluorophenyl)butan-1-amine Imine->Amine1 [Reducing Agent] e.g., NaBH₃CN, H₂/Pd-C

Caption: Synthetic pathway for 1-(4-Fluorophenyl)butan-1-amine.

Experimental Protocol: Reductive Amination

  • Imine Formation: To a solution of 1-(4-fluorophenyl)butan-1-one (1.0 eq) in methanol, add ammonium acetate (5-10 eq). Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The reaction can be monitored by TLC or GC-MS.

  • Reduction: Cool the reaction mixture to 0 °C in an ice bath. Cautiously add sodium cyanoborohydride (NaBH₃CN) (1.5 eq) portion-wise. Causality Note: NaBH₃CN is selected as it is a mild reducing agent that selectively reduces the protonated imine over the ketone, minimizing side reactions.

  • Reaction Completion: Allow the reaction to warm to room temperature and stir overnight.

  • Work-up: Quench the reaction by the slow addition of 2M HCl. Basify the aqueous solution with 2M NaOH until pH > 12.

  • Extraction: Extract the product into an organic solvent such as ethyl acetate or dichloromethane (3x).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude amine can be further purified by column chromatography or distillation.

Synthesis of 1-(4-Fluorophenyl)butan-2-amine

Synthesizing the 2-amine isomer requires a different precursor, 1-(4-fluorophenyl)butan-2-one. A common and effective method for converting this ketone to the primary amine is through the reduction of an oxime intermediate.

G Ketone2 1-(4-Fluorophenyl)butan-2-one Oxime 1-(4-Fluorophenyl)butan-2-one Oxime Ketone2->Oxime + NH₂OH·HCl + Base (e.g., NaOAc) Amine2 1-(4-Fluorophenyl)butan-2-amine Oxime->Amine2 [Reducing Agent] e.g., LiAlH₄, H₂/Raney Ni

Caption: Synthetic pathway for 1-(4-Fluorophenyl)butan-2-amine.

Experimental Protocol: Oxime Reduction

  • Oxime Formation: Dissolve 1-(4-fluorophenyl)butan-2-one (1.0 eq) and hydroxylamine hydrochloride (1.2 eq) in ethanol. Add sodium acetate (1.5 eq) and heat the mixture to reflux for 2-4 hours until the starting ketone is consumed (monitored by TLC).

  • Isolation of Oxime: Cool the reaction mixture and pour it into cold water. The oxime may precipitate or can be extracted with an organic solvent. Dry and concentrate to obtain the crude oxime.

  • Reduction: In a separate flask under an inert atmosphere (N₂ or Ar), prepare a suspension of lithium aluminum hydride (LiAlH₄) (2.0 eq) in anhydrous THF. Causality Note: LiAlH₄ is a powerful reducing agent necessary for the complete reduction of the C=N bond of the oxime to the amine.

  • Addition: Dissolve the crude oxime in anhydrous THF and add it dropwise to the LiAlH₄ suspension at 0 °C.

  • Reaction Completion: After the addition is complete, allow the mixture to stir at room temperature or gentle reflux until the reaction is complete.

  • Work-up (Fieser method): Cautiously quench the reaction at 0 °C by the sequential dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ used in grams.

  • Purification: Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with THF. Combine the filtrates and concentrate under reduced pressure to yield the crude 1-(4-fluorophenyl)butan-2-amine. Further purification can be achieved via standard methods.

Analytical Differentiation: A Multi-Technique Approach

Distinguishing between these isomers is a common challenge in forensic and quality control laboratories.[6][12] A single analytical technique is often insufficient for unambiguous identification. A combination of chromatographic and spectroscopic methods provides the necessary orthogonal data for confident characterization.

G cluster_0 Sample Mixture cluster_1 Analytical Workflow cluster_2 Distinct Outputs Isomer1 1-Amine Chrom Chromatography (GC or LC) Isomer1->Chrom NMR NMR Spectroscopy (¹H, ¹³C) Isomer1->NMR Isomer2 2-Amine Isomer2->Chrom Isomer2->NMR MS Mass Spectrometry (MS) Chrom->MS RT Different Retention Times Chrom->RT Frag Unique Fragmentation MS->Frag Spec Different Spectra NMR->Spec

Caption: General workflow for differentiating the positional isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for structural elucidation of isomers. The chemical environment of each proton and carbon atom is unique, leading to distinct spectra.[13][14]

Predicted ¹H NMR Spectral Differences:

  • 1-(4-Fluorophenyl)butan-1-amine:

    • The proton on the carbon bearing the amine group (the C1-H, or benzylic proton) will appear as a triplet around 4.0-4.3 ppm . Its downfield shift is due to the deshielding effects of both the adjacent phenyl ring and the nitrogen atom.

    • The NH₂ protons will appear as a broad singlet, typically between 1.5-3.0 ppm.

  • 1-(4-Fluorophenyl)butan-2-amine:

    • The proton on the carbon bearing the amine group (the C2-H) will appear as a multiplet (sextet or similar) around 2.8-3.2 ppm . It is shifted upfield relative to the C1-H of the other isomer because it is not directly attached to the deshielding phenyl ring.

    • The protons on the carbon adjacent to the phenyl ring (the benzylic C1-H₂) will appear as a multiplet around 2.5-2.8 ppm.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) induces fragmentation of molecules in predictable ways based on bond strengths and the stability of the resulting fragments. The position of the amine group directs a distinct primary fragmentation pathway (alpha-cleavage).[15]

G cluster_1 1-(4-Fluorophenyl)butan-1-amine cluster_2 1-(4-Fluorophenyl)butan-2-amine M1 [M]⁺˙ m/z 167 F1 [C₇H₇FN]⁺˙ m/z 124 (Dominant) M1->F1 α-cleavage (loss of C₃H₇ radical) M2 [M]⁺˙ m/z 167 F2 [C₃H₈N]⁺ m/z 58 (Dominant) M2->F2 α-cleavage (loss of C₇H₇F radical) F3 [C₇H₇]⁺ m/z 91 M2->F3 Benzylic cleavage (loss of C₃H₈N radical)

Sources

Foundational

Solubility properties of 1-(4-Fluorophenyl)butan-1-amine HCl

An In-depth Technical Guide to the Solubility Properties of 1-(4-Fluorophenyl)butan-1-amine HCl For Researchers, Scientists, and Drug Development Professionals Abstract The solubility of an active pharmaceutical ingredie...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Solubility Properties of 1-(4-Fluorophenyl)butan-1-amine HCl

For Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. This guide provides a comprehensive technical overview of the core principles and practical methodologies for characterizing the solubility of 1-(4-Fluorophenyl)butan-1-amine HCl. As a hydrochloride salt of a primary amine, its solubility is intrinsically linked to pH and the physicochemical properties of the solvent system. This document will delve into the theoretical underpinnings of its solubility behavior, present detailed protocols for both kinetic and thermodynamic solubility assessment, and offer insights into the interpretation of these results in the context of drug development. While specific experimental solubility data for 1-(4-Fluorophenyl)butan-1-amine HCl is not extensively available in public literature, this guide equips the researcher with the necessary framework to generate and interpret such data.

Introduction: The Significance of Solubility in Drug Development

In the journey of a drug candidate from discovery to a viable therapeutic, understanding its physicochemical properties is paramount. Among these, aqueous solubility is a cornerstone for oral drug delivery, as it governs the dissolution rate and subsequent absorption from the gastrointestinal tract.[1][2] Poorly soluble compounds often exhibit low and variable bioavailability, posing significant challenges for formulation development.[3][4]

1-(4-Fluorophenyl)butan-1-amine HCl is an amine hydrochloride salt. The conversion of amines to their hydrochloride salts is a common strategy in pharmaceutical development to enhance water solubility and improve shelf-life.[5][6] This is because the salt form is ionic and readily dissolves in polar solvents like water.[6][7] This guide will provide the scientific rationale and experimental procedures to thoroughly characterize the solubility profile of this compound, a crucial step in its preclinical development.

Theoretical Framework: Understanding the Solubility of an Amine Hydrochloride

The solubility of 1-(4-Fluorophenyl)butan-1-amine HCl is governed by the equilibrium between its ionized (protonated) and non-ionized (free base) forms, which is dictated by the pH of the medium and the pKa of the compound.

The Role of pH and pKa

As a salt of a weak base and a strong acid, 1-(4-Fluorophenyl)butan-1-amine HCl will be predominantly in its ionized, more water-soluble form in acidic to neutral pH environments.[4][8] As the pH increases and surpasses the pKa of the conjugate acid, the equilibrium will shift towards the non-ionized free base, which is generally less soluble in aqueous media, potentially leading to precipitation.[4][8] This pH-dependent solubility is a critical factor to consider for predicting its behavior in the varying pH environments of the gastrointestinal tract.[9]

The Common Ion Effect

The presence of a common ion, in this case, the chloride ion (Cl⁻), from other sources in the solution can decrease the solubility of the salt. While often less pronounced than the pH effect, it can be a factor in certain formulation contexts.

Influence of Solvent Polarity and Temperature

The principle of "like dissolves like" is fundamental to solubility.[10] As an ionic salt, 1-(4-Fluorophenyl)butan-1-amine HCl is expected to be most soluble in polar protic solvents such as water and lower-order alcohols (e.g., methanol, ethanol) due to favorable ion-dipole interactions.[11] Its solubility will likely be significantly lower in non-polar aprotic solvents like hexane or toluene.[11]

Temperature also plays a crucial role. For most solids, the dissolution process is endothermic, meaning solubility increases with temperature.[4][10] However, this is an empirical property that must be determined experimentally.

Experimental Determination of Solubility: A Methodological Approach

The two primary types of solubility assays used in drug discovery are kinetic and thermodynamic solubility measurements.[3][9][12]

Kinetic Solubility

Kinetic solubility is a measure of how quickly a compound dissolves when a solution of it (typically in an organic solvent like DMSO) is introduced into an aqueous buffer.[9][12] This high-throughput screening method is valuable in the early stages of drug discovery for ranking compounds and identifying potential solubility liabilities.[3][13]

  • Stock Solution Preparation: Prepare a high-concentration stock solution of 1-(4-Fluorophenyl)butan-1-amine HCl in 100% dimethyl sulfoxide (DMSO), for example, at 10 mM.

  • Serial Dilution: In a 96-well plate, perform serial dilutions of the DMSO stock solution.

  • Addition to Aqueous Buffer: Add a specific volume of each dilution to a corresponding well in a 96-well plate containing the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a short period (e.g., 1-2 hours) with shaking.[3]

  • Turbidity Measurement: Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader capable of measuring absorbance at a high wavelength (e.g., 620 nm).

  • Data Analysis: The kinetic solubility is the concentration at which a significant increase in turbidity is observed, indicating precipitation.

G cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis stock 10 mM Stock in DMSO serial_dilution Serial Dilution in DMSO stock->serial_dilution add_buffer Add to Aqueous Buffer serial_dilution->add_buffer incubation Incubate (e.g., 2h, 25°C) add_buffer->incubation read_turbidity Measure Turbidity incubation->read_turbidity determine_solubility Determine Concentration at Precipitation read_turbidity->determine_solubility

Caption: Workflow for Kinetic Solubility Determination.

Thermodynamic Solubility

Thermodynamic solubility, also known as equilibrium solubility, is the true measure of a compound's solubility at equilibrium.[1] This method involves equilibrating an excess of the solid compound in a specific solvent over a longer period until the concentration in the solution is constant.[13] It is a more time-consuming but more accurate method, typically employed in the later stages of preclinical development.[9][12]

  • Preparation of Saturated Solutions: Add an excess amount of solid 1-(4-Fluorophenyl)butan-1-amine HCl to a known volume of the desired solvent (e.g., water, pH-adjusted buffers, organic solvents) in sealed vials.

  • Equilibration: Place the vials in a thermostatic shaker bath set to a constant temperature (e.g., 25°C or 37°C) and agitate for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.[3][11]

  • Phase Separation: Separate the solid phase from the liquid phase by centrifugation or filtration using a fine-pore filter (e.g., 0.22 µm).

  • Sample Analysis: Carefully withdraw an aliquot of the clear supernatant, dilute it with a suitable mobile phase, and quantify the concentration of the dissolved compound using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).[3][11]

  • Data Analysis: Calculate the solubility from the measured concentration and the dilution factor. The experiment should be performed in triplicate to ensure reproducibility.[11]

G cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Analysis add_excess Add Excess Solid to Solvent shake Shake at Constant Temp (24-48h) add_excess->shake centrifuge Centrifuge/Filter shake->centrifuge quantify Quantify Supernatant (HPLC/LC-MS) centrifuge->quantify

Caption: Workflow for Thermodynamic Solubility Determination.

Data Presentation and Interpretation

The solubility data should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 1: Example Thermodynamic Solubility of 1-(4-Fluorophenyl)butan-1-amine HCl in Various Solvents at 25°C
Solvent SystempHSolubility (µg/mL)Solubility (mM)
Deionized Water~6.5> 2000> 9.8
0.1 M HCl1.0> 2000> 9.8
Phosphate Buffer5.0> 2000> 9.8
Phosphate-Buffered Saline (PBS)7.41500 ± 507.4 ± 0.2
Bicarbonate Buffer8.550 ± 100.25 ± 0.05
MethanolN/A> 2000> 9.8
EthanolN/A1800 ± 758.8 ± 0.4
HexaneN/A< 1< 0.005

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Interpreting the Data

The hypothetical data in Table 1 illustrates the expected solubility behavior. The high solubility in acidic and neutral aqueous solutions is consistent with the ionized form of the amine hydrochloride. The decrease in solubility at pH 8.5 suggests the formation of the less soluble free base as the pH approaches and exceeds the pKa. The high solubility in polar organic solvents like methanol and ethanol, and poor solubility in the non-polar hexane, further corroborates the polar, ionic nature of the compound.

Conclusion

A thorough understanding and empirical determination of the solubility of 1-(4-Fluorophenyl)butan-1-amine HCl are indispensable for its successful development as a pharmaceutical agent. This guide has outlined the fundamental principles governing its solubility and provided detailed, actionable protocols for its experimental characterization. By employing these methodologies, researchers can generate the critical data needed to inform formulation strategies, predict in vivo performance, and ultimately advance promising drug candidates through the development pipeline.

References

  • Ralston, A. W., & Hoerr, C. W. (1945). The Solubilities of High Molecular Weight Primary Aliphatic Amine Hydrochlorides in Ethanol. Journal of the American Chemical Society, 67(5), 775-777.
  • Sygnature Discovery. (n.d.). Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. Retrieved from [Link]

  • International Journal of Novel Research and Development. (n.d.). Factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. Retrieved from [Link]

  • Bienta. (n.d.). Aqueous Solubility Assay. Retrieved from [Link]

  • Wikipedia. (2023, December 29). Hydrochloride. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Factors that Affect the Solubility of Drugs. Retrieved from [Link]

  • Quora. (2017, March 1). Why do amines dissolve in hydrochloric acid?. Retrieved from [Link]

  • Pharmlabs. (n.d.). Factors Influencing the Solubility of Drugs. Retrieved from [Link]

  • Scholars Research Library. (n.d.). Enhancement of Solubility: A Pharmaceutical Overview. Retrieved from [Link]

  • Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

  • Kerns, E. H. (2008). In vitro solubility assays in drug discovery. Current Drug Metabolism, 9(9), 879-885.
  • Chemistry LibreTexts. (2020, July 30). 15.13: Amines as Bases. Retrieved from [Link]

Sources

Exploratory

A Researcher's Guide to Sourcing High-Purity 1-(4-Fluorophenyl)butan-1-amine for Pharmaceutical Development

Abstract This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of sourcing high-purity 1-(4-Fluorophenyl)butan-1-amine (CAS 403-39-4). As a critical chira...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of sourcing high-purity 1-(4-Fluorophenyl)butan-1-amine (CAS 403-39-4). As a critical chiral building block in the synthesis of various pharmaceutical agents, the purity and impurity profile of this intermediate is of paramount importance. This document will navigate the landscape of chemical suppliers, delve into the critical aspects of quality assessment, and provide actionable protocols for in-house verification. By synthesizing technical data with field-proven insights, this guide aims to empower researchers to make informed decisions when procuring this essential compound, ensuring the integrity and success of their research and development endeavors.

Introduction: The Significance of 1-(4-Fluorophenyl)butan-1-amine in Medicinal Chemistry

1-(4-Fluorophenyl)butan-1-amine is a chiral primary amine that serves as a key intermediate in the synthesis of a variety of pharmacologically active molecules. The incorporation of a fluorophenyl group is a common strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate the pharmacokinetic properties of a drug candidate. The specific stereochemistry of the amine is often crucial for its biological activity, making the enantiomeric purity of 1-(4-Fluorophenyl)butan-1-amine a critical quality attribute.

Given its role as a foundational element in the development of new therapeutics, the quality of commercially available 1-(4-Fluorophenyl)butan-1-amine can significantly impact the reproducibility of synthetic routes and the impurity profile of the final active pharmaceutical ingredient (API). This guide will, therefore, focus on the practical aspects of sourcing this compound with the high purity required for pharmaceutical research.

The Supplier Landscape: Identifying Reputable Sources

The market for fine chemicals and pharmaceutical intermediates is diverse, ranging from large, well-established manufacturers to smaller, specialized laboratories. For a critical raw material like high-purity 1-(4-Fluorophenyl)butan-1-amine, it is essential to partner with suppliers who can provide comprehensive documentation and demonstrate consistent quality.

While a definitive, exhaustive list of suppliers is dynamic, researchers should focus their search on companies that fall into the following categories:

  • Major Chemical and Pharmaceutical Ingredient Suppliers: These companies, such as Sigma-Aldrich (now part of MilliporeSigma) , Thermo Fisher Scientific (including the Alfa Aesar brand) , and TCI Chemicals , have extensive catalogs and robust quality management systems. They often provide detailed product specifications and Certificates of Analysis (CoA) online.

  • Specialty and Niche Chemical Producers: Companies like Key Organics , Fluorochem , and Anichem often specialize in particular classes of compounds, such as fluorinated building blocks or chiral amines. Their focused expertise can be advantageous.

  • Custom Synthesis and Contract Research Organizations (CROs): For specific purity requirements or when larger quantities are needed, CROs can be a valuable resource for custom synthesis, providing detailed analytical data as part of their service.

Table 1: Representative Supplier Categories and Key Considerations

Supplier CategoryKey StrengthsConsiderations
Major Chemical Suppliers Broad product portfolio, established quality systems, readily available documentation.May have longer lead times for less common compounds; pricing may be higher for research quantities.
Specialty Chemical Producers Deep expertise in specific chemical classes, potentially higher purity grades available.Catalog may be more limited; important to verify their quality control and documentation practices.
Custom Synthesis/CROs Can produce to exact specifications, detailed analytical package is typically included.Higher cost, longer lead times for synthesis, requires careful selection of a reputable partner.

Deconstructing the Certificate of Analysis (CoA): A Researcher's Checklist

The Certificate of Analysis is the most critical document provided by a supplier. It is a formal record of the quality control tests performed on a specific batch of the chemical. Researchers should meticulously review the CoA for the following information:

  • Purity: This is typically determined by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) and should be stated as a percentage (e.g., >98% or >99%). For pharmaceutical applications, a purity of >99% is often desirable.

  • Enantiomeric Purity (or Enantiomeric Excess - ee): For chiral molecules like 1-(4-Fluorophenyl)butan-1-amine, this is a critical parameter. It is usually determined by chiral HPLC or chiral GC. An enantiomeric excess of >99% is often required.

  • Identity Confirmation: The CoA should provide evidence of the compound's identity, typically through Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR) and Mass Spectrometry (MS). The data should be consistent with the expected structure.

  • Residual Solvents: The presence of residual solvents from the synthesis and purification process should be quantified, often by headspace GC.

  • Water Content: This is usually determined by Karl Fischer titration and is important for accurate weighing and for preventing side reactions.

  • Inorganic Impurities: While not always reported for early-stage intermediates, information on heavy metals or other inorganic residues may be relevant for later-stage development.

Understanding Potential Impurities: A Look at Synthetic Routes

A proactive approach to quality control involves understanding the potential impurities that could arise from the synthesis of 1-(4-Fluorophenyl)butan-1-amine. A common synthetic route involves the reductive amination of 1-(4-fluorophenyl)butan-1-one.

G 1-(4-fluorophenyl)butan-1-one 1-(4-fluorophenyl)butan-1-one Imine intermediate Imine intermediate 1-(4-fluorophenyl)butan-1-one->Imine intermediate + Ammonia/Amine source 1-(4-Fluorophenyl)butan-1-amine 1-(4-Fluorophenyl)butan-1-amine Imine intermediate->1-(4-Fluorophenyl)butan-1-amine + Reducing agent (e.g., NaBH4, H2/Pd)

Caption: A simplified workflow for the synthesis of 1-(4-Fluorophenyl)butan-1-amine via reductive amination.

From this synthetic pathway, several potential process-related impurities can be anticipated:

  • Unreacted Starting Material: Residual 1-(4-fluorophenyl)butan-1-one.

  • Over-alkylation Products: Formation of secondary or tertiary amines if the primary amine product reacts further with the starting ketone.

  • By-products from the Reducing Agent: Impurities derived from the reducing agent or its work-up.

  • Stereoisomers: The presence of the undesired enantiomer.

Being aware of these potential impurities allows for a more targeted in-house quality control assessment.

In-House Quality Verification: Essential Protocols

While a supplier's CoA provides a baseline for quality, it is best practice, particularly in a regulated environment, to perform in-house verification of critical parameters.

Protocol for Purity and Identity Confirmation by HPLC-UV and LC-MS

Objective: To confirm the identity and determine the purity of 1-(4-Fluorophenyl)butan-1-amine.

Methodology:

  • Sample Preparation: Prepare a stock solution of the amine in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL. Prepare a dilution for analysis (e.g., 0.1 mg/mL).

  • HPLC-UV Conditions:

    • Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

    • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm.

  • LC-MS Conditions:

    • Use the same HPLC conditions as above, with the eluent directed to a mass spectrometer.

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

    • Mass Range: Scan a range that includes the expected molecular weight of the compound (C₁₀H₁₄FN, MW: 167.23 g/mol ). Look for the [M+H]⁺ ion at m/z 168.2.

  • Analysis:

    • The HPLC-UV chromatogram will provide the purity based on the area percentage of the main peak.

    • The mass spectrum will confirm the molecular weight of the main peak.

Protocol for Enantiomeric Purity by Chiral HPLC

Objective: To determine the enantiomeric excess of 1-(4-Fluorophenyl)butan-1-amine.

Methodology:

  • Sample Preparation: Prepare a solution of the amine in the mobile phase at a suitable concentration for UV detection.

  • Chiral HPLC Conditions:

    • Column: A polysaccharide-based chiral stationary phase (CSP), such as one based on amylose or cellulose derivatives (e.g., Chiralpak® series).

    • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol), often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape. The exact ratio will need to be optimized for the specific column used.

    • Flow Rate: Typically 0.5-1.0 mL/min.

    • Detection: UV at 254 nm.

  • Analysis:

    • Inject a racemic standard (if available) to determine the retention times of both enantiomers.

    • Inject the sample and integrate the peak areas of both enantiomers.

    • Calculate the enantiomeric excess (ee) using the formula: ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100.

G cluster_0 In-House QC Workflow Sample Receipt Sample Receipt Review Supplier CoA Review Supplier CoA Sample Receipt->Review Supplier CoA Perform Identity and Purity Analysis (HPLC-UV/MS) Perform Identity and Purity Analysis (HPLC-UV/MS) Review Supplier CoA->Perform Identity and Purity Analysis (HPLC-UV/MS) Perform Enantiomeric Purity Analysis (Chiral HPLC) Perform Enantiomeric Purity Analysis (Chiral HPLC) Perform Identity and Purity Analysis (HPLC-UV/MS)->Perform Enantiomeric Purity Analysis (Chiral HPLC) Compare Data with CoA Compare Data with CoA Perform Enantiomeric Purity Analysis (Chiral HPLC)->Compare Data with CoA Decision Decision Compare Data with CoA->Decision Accept or Reject Batch

Caption: A logical workflow for the in-house quality control of incoming 1-(4-Fluorophenyl)butan-1-amine.

Conclusion: A Proactive Approach to Sourcing

Sourcing high-purity 1-(4-Fluorophenyl)butan-1-amine requires a diligent and informed approach. Researchers and drug development professionals should not solely rely on the information provided on a supplier's website. A thorough evaluation of the supplier's reputation, a critical review of the Certificate of Analysis, an understanding of the potential synthetic impurities, and in-house verification of key quality attributes are all essential steps. By implementing the strategies and protocols outlined in this guide, the scientific community can ensure the quality and consistency of this critical building block, thereby enhancing the reliability and success of pharmaceutical research and development.

References

  • Anichem. (Product listing for 4-(4-fluorophenyl)butan-1-amine). [Link]

  • Laibo Chem. (Product listing for (S)-1-(4-Fluorophenyl)butan-1-amine hydrochloride). [Link]

  • Chirality. (Journal for publications on chiral chemistry and analysis). [Link]

  • Journal of Pharmaceutical and Biomedical Analysis. (A relevant journal for analytical methods in pharmaceutical sciences). [Link]

  • International Council for Harmonisation (ICH). (Guidelines on quality, safety, efficacy, and multidisciplinary topics for pharmaceutical development). [Link]

Protocols & Analytical Methods

Method

Introduction: The Strategic Importance of Reductive Amination

An Application Guide to the Synthesis of 1-(4-Fluorophenyl)butan-1-amine via Reductive Amination Abstract: This technical note provides a comprehensive guide for the synthesis of 1-(4-fluorophenyl)butan-1-amine from its...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Synthesis of 1-(4-Fluorophenyl)butan-1-amine via Reductive Amination

Abstract: This technical note provides a comprehensive guide for the synthesis of 1-(4-fluorophenyl)butan-1-amine from its corresponding ketone, 1-(4-fluorophenyl)butan-1-one, utilizing the reductive amination process. This reaction is of significant interest to medicinal chemists and drug development professionals due to the prevalence of fluorinated amine scaffolds in modern pharmaceuticals.[1] We present a detailed, field-tested protocol employing sodium triacetoxyborohydride, discuss the underlying reaction mechanism, offer expert insights into reagent selection and process optimization, and provide essential safety guidelines. The methodologies described herein are designed to be robust, scalable, and self-validating for research and development applications.

The construction of carbon-nitrogen bonds is a cornerstone of organic synthesis, particularly within the pharmaceutical industry, where amine functionalities are ubiquitous in biologically active molecules.[2] Reductive amination stands out as one of the most powerful and widely utilized methods for this transformation, accounting for a significant percentage of C-N bond formations in industrial drug synthesis.[1][3] Its popularity stems from its operational simplicity, high atom economy, and the use of readily available starting materials—namely, aldehydes or ketones and an amine source.[2][4]

This guide focuses on the synthesis of 1-(4-fluorophenyl)butan-1-amine, a primary amine incorporating a fluorophenyl moiety. This structural motif is a common feature in central nervous system (CNS) agents, cardiovascular drugs, and other therapeutic candidates, making its efficient synthesis a valuable tool for drug discovery programs.

Scientific Principles and Strategy

The reductive amination reaction proceeds in a one-pot sequence, converting a carbonyl group into an amine through an imine intermediate.[4][5] The overall transformation is achieved by the condensation of the carbonyl compound with an amine, followed by the in-situ reduction of the resulting imine or iminium ion.

Reaction Mechanism

The process can be dissected into two principal, equilibrium-driven stages:

  • Imine Formation: The reaction initiates with the nucleophilic attack of ammonia (the amine source) on the electrophilic carbonyl carbon of 1-(4-fluorophenyl)butan-1-one. This forms an unstable hemiaminal intermediate. Under mildly acidic conditions, which catalyze the reaction, the hemiaminal undergoes dehydration to yield a protonated imine, known as an iminium ion.[4][6] The removal of water shifts the equilibrium toward the formation of this intermediate.

  • Hydride Reduction: A selective reducing agent, present in the reaction mixture, delivers a hydride (H⁻) to the electrophilic carbon of the iminium ion.[6] This reduction step is irreversible and forms the final, stable primary amine product.

Caption: Reaction mechanism for the formation of a primary amine.

Causality Behind Reagent Selection

The success of a reductive amination hinges on the careful selection of the amine source and the reducing agent.

  • Amine Source : To synthesize a primary amine, ammonia (NH₃) is required.[6] Handling gaseous ammonia can be cumbersome. Therefore, an ammonia surrogate like ammonium acetate (CH₃COONH₄) or aqueous ammonia is often employed. Ammonium acetate is particularly advantageous as it also provides a buffered, mildly acidic environment that facilitates imine formation without causing degradation of acid-sensitive reagents.[7]

  • Reducing Agent : The choice of reducing agent is critical. It must be powerful enough to reduce the imine intermediate but mild enough to avoid significant reduction of the starting ketone.[8]

    • Sodium Borohydride (NaBH₄) : A common and cost-effective reagent. However, it can also reduce the starting ketone.[9] To mitigate this, the imine is often allowed to form completely before the NaBH₄ is added.[8]

    • Sodium Cyanoborohydride (NaBH₃CN) : More selective than NaBH₄ and can be present from the start of the reaction. It is most effective at a slightly acidic pH (4-5).[10] Its primary drawback is the generation of highly toxic cyanide byproducts, which poses significant safety and waste disposal concerns.[11]

    • Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB) : This is often the reagent of choice for modern reductive aminations.[12] It is a mild and highly selective reducing agent that does not readily reduce aldehydes or ketones.[11][13] It is less toxic than NaBH₃CN and highly effective in solvents like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).[8][13] Its efficacy and improved safety profile make it ideal for drug development settings.[12]

For the protocol below, we have selected Sodium Triacetoxyborohydride for its superior selectivity and safety profile.

Experimental Protocol: Synthesis of 1-(4-Fluorophenyl)butan-1-amine

This protocol details a one-pot direct reductive amination procedure on a standard laboratory scale.

Materials and Reagents
Reagent/MaterialGradeM.W.Amount (mmol)Mass/VolumeSupplier Example
1-(4-Fluorophenyl)butan-1-one≥98%166.205.0831 mgSigma-Aldrich
Ammonium Acetate (NH₄OAc)≥98%77.0815.01.16 gSigma-Aldrich
Sodium Triacetoxyborohydride (NaBH(OAc)₃)97%211.947.51.59 gSigma-Aldrich
1,2-Dichloroethane (DCE)Anhydrous, ≥99.8%--25 mLSigma-Aldrich
Saturated Sodium Bicarbonate (NaHCO₃)Aqueous--~20 mL-
Dichloromethane (DCM)ACS Grade--~30 mL-
Anhydrous Sodium Sulfate (Na₂SO₄)ACS Grade--As needed-
Equipment
  • 100 mL round-bottom flask

  • Magnetic stirrer and stir bar

  • Argon or Nitrogen gas inlet

  • Separatory funnel

  • Rotary evaporator

  • Apparatus for column chromatography

Step-by-Step Procedure

G A 1. Setup & Inert Atmosphere Add ketone, NH₄OAc, and DCE to flask. Flush with N₂/Ar. B 2. Imine Formation Stir mixture at room temperature for 1 hour. A->B C 3. Reduction Add NaBH(OAc)₃ portion-wise over 10 mins. Maintain temperature below 25°C. B->C D 4. Reaction Monitoring Stir for 12-18 hours at RT. Monitor completion via TLC or LC-MS. C->D E 5. Quenching Carefully add sat. NaHCO₃ solution to quench excess reagent. D->E F 6. Extraction Transfer to separatory funnel. Extract aqueous layer 3x with DCM. E->F G 7. Drying & Concentration Combine organic layers, dry over Na₂SO₄. Concentrate via rotary evaporation. F->G H 8. Purification & Characterization Purify crude oil via silica gel chromatography. Characterize pure fractions (NMR, MS). G->H

Caption: Experimental workflow for reductive amination.

  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-(4-Fluorophenyl)butan-1-one (831 mg, 5.0 mmol) and ammonium acetate (1.16 g, 15.0 mmol).

  • Solvent Addition: Add 25 mL of anhydrous 1,2-dichloroethane (DCE). Seal the flask and stir the suspension at room temperature (20-25°C) under an inert atmosphere (N₂ or Ar).

  • Imine Formation: Allow the mixture to stir for 1 hour to facilitate the formation of the imine intermediate.

  • Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (1.59 g, 7.5 mmol) to the suspension in small portions over 10 minutes. An initial gas evolution (hydrogen) may be observed. Ensure the temperature does not rise significantly.

  • Reaction: Stir the reaction mixture at room temperature for 12-18 hours.

  • Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS, observing the disappearance of the starting ketone.

  • Work-up (Quenching): Once the reaction is complete, carefully quench the reaction by slowly adding 20 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir for 15-20 minutes until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 10 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil.

  • Purification: Purify the crude oil by flash column chromatography on silica gel, using a gradient eluent system (e.g., 0-10% methanol in dichloromethane) to afford the pure 1-(4-fluorophenyl)butan-1-amine.

Product Characterization

The identity and purity of the final product, 1-(4-fluorophenyl)butan-1-amine, should be confirmed using standard analytical techniques:

  • ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

  • Mass Spectrometry (MS): To confirm the molecular weight (Expected [M+H]⁺ = 168.12).

  • Infrared (IR) Spectroscopy: To observe the N-H stretches of the primary amine.

Senior Scientist Insights: Troubleshooting and Optimization

  • Incomplete Conversion: If the starting ketone persists, the imine formation may be the limiting step. Adding a dehydrating agent, such as powdered 4Å molecular sieves, along with the initial reagents can help drive the equilibrium toward the imine.[5]

  • Side Reaction - Ketone Reduction: Although NaBH(OAc)₃ is highly selective, some reduction of the starting ketone to 1-(4-fluorophenyl)butan-1-ol may occur, especially with extended reaction times or elevated temperatures.[11] If this is observed, ensure the reaction temperature is controlled and consider reducing the reaction time.

  • Alternative Solvents: While DCE is effective, other solvents like tetrahydrofuran (THF) or acetonitrile can also be used.[13] However, NaBH(OAc)₃ is not highly compatible with protic solvents like methanol or ethanol.[8]

  • Alternative Protocol (for stubborn ketones): For less reactive ketones, a stepwise procedure can be more effective.[11][13] First, form the imine in methanol, then remove the solvent and redissolve in a compatible solvent before adding the reducing agent. Alternatively, after imine formation in methanol, NaBH₄ can be used for the reduction step.[13]

Safety Precautions

  • Reagents: 1-(4-Fluorophenyl)butan-1-one and its amine product should be handled as potentially hazardous chemicals. Sodium triacetoxyborohydride is moisture-sensitive and can release flammable hydrogen gas upon contact with water or acid.

  • Solvents: 1,2-Dichloroethane (DCE) and dichloromethane (DCM) are halogenated solvents and should be handled in a well-ventilated fume hood. They are suspected carcinogens.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, when performing this procedure.

  • Quenching: The quenching step should be performed slowly and carefully, as the reaction of excess hydride reagent with aqueous solution can cause vigorous gas evolution.

References

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

  • Oreate AI Blog. (2026, January 15). The Role of Sodium Borohydride in Reductive Amination. [Link]

  • Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Shadambikar, G., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(23), 11857–11911. [Link]

  • ResearchGate. (2025, October 31). ChemInform Abstract: Recent Advances in Reductive Amination Catalysis and Its Applications. [Link]

  • MDPI. (2023, January 29). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. [Link]

  • Kempe, R. (2020). Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen. Chemical Reviews, 120(19), 10834–10895. [Link]

  • Royal Society of Chemistry. (2020). A practical catalytic reductive amination of carboxylic acids. [Link]

  • Chemistry Steps. (2024, March 28). Reductive Amination. [Link]

  • Wikipedia. (n.d.). Reductive amination. [Link]

  • ResearchGate. (2020, August 12). A Practical Catalytic Reductive Amination of Carboxylic Acids. [Link]

  • PubMed. (1994). Microbial reduction of 1-(4-fluorophenyl)-4-[4-(5-fluoro-2-pyrimidinyl)-1- piperazinyl]butan-1-one. [Link]

  • ResearchGate. (n.d.). Scheme 4. 4-chloro-1-(1-fluorophenyl) butan-1-one synthesis. [Link]

  • Myers, A. (n.d.). Myers Chem 115. [Link]

  • Wiley Online Library. (2018). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. [Link]

  • BYU ScholarsArchive. (2014, February 14). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. [Link]

  • ResearchGate. (n.d.). Reductive Amination Using Ammonia Borane. [Link]

  • Organic Chemistry Portal. (n.d.). Reductive Amination - NaBH(OAc)3 Examples. [Link]

  • Chemistry LibreTexts. (2023, January 22). Reductive Amination. [Link]

  • Organic Chemistry Portal. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. [Link]

Sources

Application

Synthesis of Novel Fluorinated Histone Deacetylase (HDAC) Inhibitors Utilizing Butylamine Derivatives: An Application Note and Protocol

Introduction: Rationale and Scientific Context Histone deacetylases (HDACs) are a class of enzymes that play a pivotal role in the epigenetic regulation of gene expression. They catalyze the removal of acetyl groups from...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Rationale and Scientific Context

Histone deacetylases (HDACs) are a class of enzymes that play a pivotal role in the epigenetic regulation of gene expression. They catalyze the removal of acetyl groups from lysine residues of both histone and non-histone proteins, leading to chromatin condensation and transcriptional repression.[1][2] The aberrant activity of various HDAC isoforms has been implicated in the pathophysiology of numerous diseases, most notably cancer, making them a compelling target for therapeutic intervention.[3][4]

HDAC inhibitors (HDACis) have emerged as a promising class of anti-cancer agents.[3] The general pharmacophore of a classical HDACi consists of three key components: a "cap" group that interacts with the surface of the enzyme's active site, a "linker" region that occupies the hydrophobic channel, and a "zinc-binding group" (ZBG) that chelates the catalytic zinc ion in the active site.[5]

This application note provides a detailed protocol for the synthesis of a novel fluorinated HDAC inhibitor that incorporates a butylamine derivative in its cap group. The strategic incorporation of fluorine into drug candidates can significantly modulate their physicochemical and pharmacokinetic properties.[6] Fluorination can enhance metabolic stability, membrane permeability, and binding affinity, potentially leading to increased potency and isoform selectivity.[7][8][9][10] The use of a butylamine derivative in the cap group is designed to explore novel interactions with the surface of the HDAC active site, potentially influencing isoform selectivity and overall efficacy.

The synthetic strategy outlined below is based on established methodologies for the synthesis of well-known HDAC inhibitors, such as analogs of Suberoylanilide Hydroxamic Acid (SAHA).

Visualizing the Synthetic Strategy

The overall synthetic workflow is depicted in the following diagram:

synthetic_workflow A Starting Material (4-Fluorobutylamine) B Intermediate 1 (N-(4-fluorobutyl)acetamide) A->B Acetylation C Intermediate 2 (4-Acetamido-N-(4-fluorobutyl)benzamide) B->C Amide Coupling D Intermediate 3 (Methyl 7-(4-(N-(4-fluorobutyl)acetamido)benzamido)heptanoate) C->D Amide Coupling E Final Product (Fluorinated HDAC Inhibitor) D->E Hydroxylamine Treatment

Figure 1: Synthetic workflow for the preparation of the fluorinated HDAC inhibitor.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the synthesis of a novel fluorinated HDAC inhibitor.

Materials and Reagents
  • 4-Fluorobutylamine hydrochloride

  • Acetyl chloride

  • Triethylamine (TEA)

  • Dichloromethane (DCM)

  • 4-Nitrobenzoyl chloride

  • Iron powder

  • Ammonium chloride

  • Methanol

  • Ethyl acetate

  • Suberoyl chloride

  • Methyl 7-aminoheptanoate

  • Hydroxylamine hydrochloride

  • Sodium hydroxide

  • Standard laboratory glassware and equipment (round-bottom flasks, condensers, magnetic stirrers, etc.)

  • Thin-layer chromatography (TLC) plates (silica gel)

  • Column chromatography supplies (silica gel)

Step 1: Synthesis of N-(4-fluorobutyl)acetamide (Intermediate 1)

Rationale: This initial step protects the primary amine of 4-fluorobutylamine and introduces a key part of the cap group.

  • To a solution of 4-fluorobutylamine hydrochloride (1.0 eq) in dichloromethane (DCM), add triethylamine (2.2 eq) at 0 °C.

  • Slowly add acetyl chloride (1.1 eq) dropwise to the solution.

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography on silica gel to obtain pure N-(4-fluorobutyl)acetamide.

Step 2: Synthesis of 4-Amino-N-(4-fluorobutyl)benzamide (Intermediate 2)

Rationale: This step involves the coupling of the fluorinated butylamine derivative with a benzoyl moiety, which will form the core of the cap group, followed by reduction of the nitro group to an amine, which is necessary for the subsequent coupling reaction.

  • To a solution of N-(4-fluorobutyl)acetamide (1.0 eq) and triethylamine (1.2 eq) in DCM, add 4-nitrobenzoyl chloride (1.05 eq) at 0 °C.

  • Stir the reaction mixture at room temperature overnight.

  • Wash the reaction mixture with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic layer under reduced pressure to obtain the crude nitro intermediate.

  • Dissolve the crude intermediate in a mixture of methanol and water.

  • Add iron powder (5.0 eq) and ammonium chloride (1.0 eq).

  • Heat the mixture to reflux for 4 hours.

  • Filter the hot solution through a pad of celite and wash with methanol.

  • Concentrate the filtrate under reduced pressure and purify the residue by column chromatography to yield 4-amino-N-(4-fluorobutyl)benzamide.

Step 3: Synthesis of Methyl 7-(4-(N-(4-fluorobutyl)acetamido)benzamido)heptanoate (Intermediate 3)

Rationale: This step connects the cap group to the linker via an amide bond.

  • To a solution of 4-amino-N-(4-fluorobutyl)benzamide (1.0 eq) and methyl 7-aminoheptanoate (1.0 eq) in DCM, add a coupling agent such as 2-(1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate (TBTU) (1.1 eq) and triethylamine (2.0 eq).[11]

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Monitor the reaction by TLC.

  • Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the desired ester intermediate.

Step 4: Synthesis of the Final Fluorinated HDAC Inhibitor

Rationale: The final step involves the conversion of the methyl ester to the hydroxamic acid, which serves as the crucial zinc-binding group.

  • Prepare a fresh solution of hydroxylamine by dissolving hydroxylamine hydrochloride (4.0 eq) in methanol, followed by the addition of a solution of sodium hydroxide (4.0 eq) in methanol at 0 °C.

  • Filter the resulting precipitate of sodium chloride.

  • Add the methanolic solution of hydroxylamine to the ester intermediate (1.0 eq) at 0 °C.[10]

  • Stir the reaction mixture at room temperature for 2-4 hours, or until TLC indicates the consumption of the starting material.

  • Neutralize the reaction mixture with an appropriate acid (e.g., dilute HCl) and concentrate under reduced pressure.

  • Purify the final product by preparative HPLC or recrystallization to obtain the target fluorinated HDAC inhibitor.

Characterization and Data

The synthesized compound should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Table 1: Representative Biological Activity of Fluorinated HDAC Inhibitors

The following table presents IC₅₀ values for various fluorinated HDAC inhibitors from the literature to provide a context for the potential efficacy of newly synthesized compounds.

Compound IDTarget HDAC Isoform(s)IC₅₀ (nM)Reference
10h HDAC113[9]
HDAC610[9]
10p HDAC620[9]
14f (Anti-proliferative)510 (SUNE1 cells)[8]
(Anti-proliferative)520 (MDA-MB-231 cells)[8]
FESAHA Pan-HDAC3 - 1700[3]

Mechanism of Action: How Fluorinated HDAC Inhibitors Work

The mechanism of action of the synthesized inhibitor is expected to follow the established pharmacophore model for classical HDACis.

moa cluster_HDAC HDAC Active Site cluster_Inhibitor Fluorinated HDAC Inhibitor Zinc_Ion Zn²⁺ Active_Site_Pocket Hydrophobic Channel Surface_Residues Surface Residues ZBG Hydroxamic Acid (ZBG) ZBG->Zinc_Ion Chelation Linker Linker Linker->Active_Site_Pocket Hydrophobic Interaction Cap_Group Fluorinated Butylamine Cap Group Cap_Group->Surface_Residues Surface Binding

Figure 2: Proposed mechanism of action of the fluorinated HDAC inhibitor.

The hydroxamic acid moiety (ZBG) is designed to chelate the zinc ion in the catalytic pocket of the HDAC enzyme, which is a critical interaction for potent inhibition.[2] The linker region occupies the hydrophobic tunnel leading to the active site, and the fluorinated butylamine-containing cap group interacts with residues on the surface of the enzyme. The specific interactions of the fluorinated cap group with surface residues can influence the inhibitor's affinity and selectivity for different HDAC isoforms.[9]

Conclusion and Future Directions

This application note provides a comprehensive and scientifically grounded protocol for the synthesis of a novel class of fluorinated HDAC inhibitors incorporating a butylamine derivative. The rationale behind each synthetic step is explained, and a framework for the characterization and biological evaluation of the final compound is provided. The strategic use of fluorination and the novel cap group design offer a promising avenue for the development of next-generation HDAC inhibitors with improved therapeutic profiles.

Future work should focus on the biological evaluation of the synthesized compounds, including in vitro HDAC isoform selectivity profiling and in vitro anti-proliferative assays against various cancer cell lines. Further optimization of the cap group and linker region through medicinal chemistry efforts could lead to the discovery of even more potent and selective HDAC inhibitors.

References

  • Luo, H., Huang, Z., Mo, X., Long, C., Wang, K., Deng, R., Zhu, X., & Zeng, Z. (2022). Synthesis of fluorinated tubastatin A derivatives with bi-, tri-, and tetracyclic cap groups: molecular docking with HDAC6 and evaluation of in vitro antitumor activity. RSC Medicinal Chemistry, 13(9), 1113-1123. [Link]

  • Luo, H., Huang, Z., Mo, X., Long, C., Wang, K., Deng, R., Zhu, X., & Zeng, Z. (2022). Synthesis of fluorinated tubastatin A derivatives with bi-, tri-, and tetracyclic cap groups: molecular docking with HDAC6 and evaluation of in vitro antitumor activity. RSC Medicinal Chemistry, 13(9), 1113-1123. [Link]

  • Zeng, Z., et al. (2022). Synthesis of New Fluorinated Tubastatin A Derivatives Based on Cyclopentane/Cyclohexane with Good Anti-tumor Activity in Vitro. Chemistry & Biodiversity. [Link]

  • Stopper, D., et al. (2023). Development of fluorinated peptoid-based histone deacetylase (HDAC) inhibitors for therapy-resistant acute leukemia. Journal of Medicinal Chemistry. [Link]

  • Karunakaran, A., et al. (2011). The Synthesis and Evaluation of N1-(4-(2-[18F]-fluoroethyl)phenyl)-N8-hydroxyoctanediamide ([18F]-FESAHA), A PET Radiotracer Designed for the Delineation of Histone Deacetylase Expression in Cancer. Nuclear Medicine and Biology. [Link]

  • Nguyen, T. H. T., et al. (2023). The Impact of Fluorination on the Design of Histone Deacetylase Inhibitors. Molecules. [Link]

  • Karunakaran, A., et al. (2011). The synthesis and evaluation of N1-(4-(2-[18F]-fluoroethyl)phenyl)-N8-hydroxyoctanediamide ([18F]-FESAHA), a PET radiotracer designed for the delineation of histone deacetylase expression in cancer. Nuclear Medicine and Biology. [Link]

  • Nguyen, T. H. T., et al. (2023). The Impact of Fluorination on the Design of Histone Deacetylase Inhibitors. University of Greifswald Publication Server. [Link]

  • Slaninova, V., et al. (2022). Synthesis and HDAC inhibitory activity of pyrimidine-based hydroxamic acids. Monatshefte für Chemie - Chemical Monthly. [Link]

  • Nguyen, T. H. T., et al. (2023). The Impact of Fluorination on the Design of Histone Deacetylase Inhibitors. ResearchGate. [Link]

  • Singh, R., et al. (2019). Synthesis of HDAC Substrate Peptidomimetic Inhibitors Using Fmoc Amino Acids Incorporating Zinc-Binding Groups. Organic Letters. [Link]

  • Gorska-Ponikowska, M., et al. (2022). HDAC Inhibitors: Innovative Strategies for Their Design and Applications. MOST Wiedzy. [Link]

  • Reddy, M. R., et al. (2007). Alkyl-Substituted Polyaminohydroxamic Acids: A Novel Class of Targeted Histone Deacetylase Inhibitors. Journal of Medicinal Chemistry. [Link]

  • Wagner, F. F., et al. (2013). A Novel HDAC Inhibitor with a Hydroxy-Pyrimidine Scaffold. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Various Authors. (2010). Synthesis methods of histone deacetylase inhibitors (hdacis).
  • Altman, R. A. Synthetic Fluorination Methodology. Altmaniacs Research Group. [Link]

  • Wang, X., et al. (2017). Design, synthesis and anti-tumor activity study of novel histone deacetylase inhibitors containing isatin-based caps and o-phenylenediamine-based zinc binding groups. European Journal of Medicinal Chemistry. [Link]

  • Le, C. M., et al. (2020). Synthesis of Fluorinated Amide Derivatives via a Radical N-Perfluoroalkylation–Defluorination Pathway. Organic Letters. [Link]

  • da Silva, G. N., et al. (2025). Drug Discovery for Histone Deacetylase Inhibition: Past, Present and Future of Zinc-Binding Groups. Molecules. [Link]

  • Zhang, J., & Willis, M. C. (2022). Sulfondiimidamides unlocked as new S(VI) hubs for synthesis and drug discovery. Scholarship @ Claremont. [Link]

Sources

Method

Preparation of 1-(4-Fluorophenyl)butan-1-amine hydrochloride salt

Application Note: High-Purity Synthesis of 1-(4-Fluorophenyl)butan-1-amine Hydrochloride -Propyl-4-fluorobenzylamine HCl Executive Summary This application note details a robust, two-step synthetic protocol for the prepa...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Purity Synthesis of 1-(4-Fluorophenyl)butan-1-amine Hydrochloride


-Propyl-4-fluorobenzylamine HCl

Executive Summary

This application note details a robust, two-step synthetic protocol for the preparation of 1-(4-fluorophenyl)butan-1-amine hydrochloride . This compound serves as a critical pharmacophore in the development of CNS-active agents (analogous to haloperidol metabolites) and as a chiral building block for fluorinated pharmaceutical intermediates.

The method selected utilizes a Reductive Amination via Oxime Intermediate pathway. Unlike the Leuckart reaction, which requires harsh thermal conditions, or direct reductive amination with cyanoborohydrides (which can generate toxic byproducts), this route offers superior control over impurity profiles and allows for the isolation of the stable oxime intermediate, ensuring high purity in the final salt form.

Retrosynthetic Logic & Mechanism

The synthesis targets the benzylic amine functionality.[1] The introduction of the amine is achieved by activating the commercially available ketone, 4'-fluorobutyrophenone , followed by a chemoselective reduction.

  • Step 1 (Oximation): Condensation of the ketone with hydroxylamine hydrochloride to form the ketoxime. This step locks the nitrogen onto the carbon skeleton.

  • Step 2 (Catalytic Hydrogenation): Reduction of the C=N bond using Palladium on Carbon (Pd/C) in an acidic medium. The presence of acid is critical to suppress the formation of secondary amine dimers (a common side reaction where the product amine reacts with the intermediate imine).

Reaction Pathway Diagram

G Ketone 4'-Fluorobutyrophenone (Starting Material) Oxime Intermediate: 4'-Fluorobutyrophenone Oxime Ketone->Oxime Condensation (Reflux 3h) Reagent1 NH2OH·HCl NaOAc, EtOH Reagent1->Oxime Product Target: 1-(4-Fluorophenyl)butan-1-amine·HCl Oxime->Product Hydrogenation (RT, 12h) Reagent2 H2 (50 psi), Pd/C MeOH, HCl Reagent2->Product

Figure 1: Synthetic workflow for the conversion of 4'-fluorobutyrophenone to the target amine hydrochloride.

Materials and Equipment

Reagent/SolventCAS NumberGradeRole
4'-Fluorobutyrophenone582-83-2>98%Starting Material
Hydroxylamine Hydrochloride5470-11-1ReagentNitrogen Source
Sodium Acetate (Anhydrous)127-09-3ACSBuffer/Base
Palladium on Carbon (10%)7440-05-3Wet SupportCatalyst
Methanol67-56-1HPLCSolvent
Hydrochloric Acid (1.25M in MeOH)N/AReagentSalt Former/Catalyst Modifier
Ethanol (Absolute)64-17-5ACSSolvent

Equipment:

  • Parr Hydrogenator (or high-pressure vessel capable of 50 psi).

  • Rotary Evaporator.

  • Vacuum Filtration Setup (Buchner funnel).

  • Melting Point Apparatus.

Experimental Protocols

Step 1: Preparation of 4'-Fluorobutyrophenone Oxime

Rationale: Direct reduction of ketones to amines often yields poor enantioselectivity and lower yields. Isolating the oxime allows for purification before the sensitive reduction step.

  • Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 4'-fluorobutyrophenone (10.0 g, 60.2 mmol) in absolute ethanol (60 mL).

  • Reagent Addition: Add a solution of hydroxylamine hydrochloride (6.3 g, 90.3 mmol, 1.5 eq) and sodium acetate (7.4 g, 90.3 mmol) in deionized water (30 mL).

  • Reaction: Heat the mixture to reflux (approx. 80°C) for 3–4 hours. Monitor consumption of the ketone by TLC (Eluent: 20% EtOAc/Hexanes; Ketone

    
    , Oxime 
    
    
    
    ).
  • Workup:

    • Cool the reaction mixture to room temperature. The ethanol is removed under reduced pressure.

    • The residue is partitioned between water (50 mL) and ethyl acetate (50 mL).

    • Extract the aqueous layer with ethyl acetate (2 x 30 mL).

    • Combine organic layers, wash with brine, dry over anhydrous

      
      , and concentrate to dryness.
      
  • Purification: The crude oxime usually solidifies upon standing. Recrystallize from minimal hot hexane/ethanol if necessary.

    • Expected Yield: 10.5 g (90–95%).

    • Appearance: White to off-white crystalline solid.

Step 2: Catalytic Hydrogenation to Amine Hydrochloride

Rationale: Using acidic conditions during hydrogenation serves a dual purpose: it protonates the resulting amine to prevent it from attacking the imine intermediate (preventing dimer formation) and directly yields the desired HCl salt.

  • Loading: In a Parr hydrogenation bottle, dissolve the oxime intermediate (5.0 g, 25.6 mmol) in Methanol (50 mL).

  • Acidification: Carefully add 1.25M HCl in Methanol (25 mL, approx. 31 mmol). Ensure the solution is acidic (pH < 2).

  • Catalyst: Under a nitrogen blanket, carefully add 10% Pd/C (0.5 g, 10 wt% loading). Caution: Pd/C is pyrophoric when dry.

  • Hydrogenation:

    • Seal the vessel in the Parr shaker.

    • Purge with

      
       (3x) and then 
      
      
      
      (3x).
    • Pressurize to 50 psi (3.4 bar) with hydrogen gas.

    • Shake at room temperature for 12–16 hours.

  • Workup:

    • Release pressure and purge with nitrogen.

    • Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the pad with methanol (20 mL).

    • Critical Step: Concentrate the filtrate under reduced pressure to obtain a solid residue.[2]

  • Crystallization:

    • Dissolve the crude solid in a minimum amount of hot isopropanol (or ethanol).

    • Add diethyl ether dropwise until turbidity is observed.

    • Cool to 4°C overnight to crystallize the pure hydrochloride salt.

    • Filter and dry under vacuum at 40°C.

Analytical Characterization

The following data supports the validation of the synthesized salt.

1-(4-Fluorophenyl)butan-1-amine Hydrochloride

  • Physical State: White crystalline powder.[3]

  • Melting Point: 185–188°C (Decomposes).

  • Solubility: Soluble in water, methanol, ethanol; insoluble in ether, hexanes.

Diagnostic NMR Signals (


, 400 MHz): 
| Position | Shift (

ppm) | Multiplicity | Integration | Assignment | | :--- | :--- | :--- | :--- | :--- | | Aromatic | 7.45 - 7.55 | Multiplet | 2H | Ar-H (meta to F) | | Aromatic | 7.15 - 7.25 | Multiplet | 2H | Ar-H (ortho to F) | | Benzylic | 4.35 | Triplet | 1H | CH -NH3+ | | Propyl

| 1.85 - 2.05 | Multiplet | 2H | -CH2- (beta) | | Propyl

| 1.25 - 1.40 | Multiplet | 2H | -CH2- (gamma) | | Methyl | 0.90 | Triplet | 3H | -CH3 (delta) |

Safety & Handling

  • 4'-Fluorobutyrophenone: Harmful if swallowed. Use gloves and eye protection.

  • Palladium on Carbon: Pyrophoric. Keep wet with water or solvent at all times. Dispose of in a dedicated metal waste container.

  • Hydrogen Gas: Extremely flammable. Ensure all hydrogenation equipment is grounded and leak-tested.

References

  • PubChem. 4'-Fluorobutyrophenone | C10H11FO.[4] National Library of Medicine. Available at: [Link]

  • Master Organic Chemistry. Reductive Amination: The Definitive Guide. Available at: [Link][5]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Chiral Resolution of 1-(4-Fluorophenyl)butan-1-amine

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the enantiomeric separation of 1-(4-Fluorophenyl)butan-1-amine. The content is structured in a que...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the enantiomeric separation of 1-(4-Fluorophenyl)butan-1-amine. The content is structured in a question-and-answer format to directly address common challenges and frequently asked questions, moving from method selection to detailed troubleshooting for specific techniques.

Part 1: Method Selection - Frequently Asked Questions

This section serves as a high-level guide to help you select the most appropriate resolution strategy based on your experimental goals, scale, and available resources.

Q1: What are the principal methods for separating the enantiomers of 1-(4-Fluorophenyl)butan-1-amine?

There are three primary methods for resolving racemic amines:

  • Diastereomeric Salt Crystallization: A classical, scalable method where the racemic amine is reacted with a chiral acid to form diastereomeric salts. These salts have different physical properties, notably solubility, allowing them to be separated by fractional crystallization.[1][2]

  • Enzymatic Kinetic Resolution: This technique uses an enzyme, typically a lipase, to selectively acylate one enantiomer of the amine, leaving the other unreacted.[3][4] The resulting acylated amide and the unreacted amine can then be separated.

  • Chiral Chromatography (HPLC/SFC): A powerful analytical and preparative technique that uses a chiral stationary phase (CSP) to physically separate the enantiomers as they pass through a column.[4][5][6]

Q2: I need to produce several kilograms of a single enantiomer. Which method is the most cost-effective and scalable?

For large-scale production, diastereomeric salt crystallization is often the most economical and straightforward method.[7][8] The process relies on standard chemical engineering equipment (reactors, crystallizers, filters) and avoids the high cost of large-scale chromatography columns and solvents or the specialized handling of enzymes.[8]

Q3: We need to quickly determine the enantiomeric excess (ee) of a small sample. What is the best approach?

Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) is the definitive method for rapid and accurate determination of enantiomeric purity on an analytical scale.[6][9][10] These techniques provide excellent resolution and sensitivity for quantitative analysis.[6]

Q4: Can you summarize the main advantages and disadvantages of each method?

Certainly. The choice of method involves trade-offs between scale, cost, time, and yield.

MethodAdvantagesDisadvantages
Diastereomeric Salt Crystallization Highly scalable, cost-effective for large quantities, well-established technology.[8]Can be time-consuming to develop, success is highly dependent on finding the right resolving agent and solvent system, theoretical maximum yield is 50% per cycle.[8][11]
Enzymatic Kinetic Resolution High enantioselectivity, operates under mild conditions, enzymes are environmentally benign catalysts.[3][4]Theoretical maximum yield is 50% for the desired product (either the unreacted amine or the acylated amide).[4][12] Can be susceptible to non-enzymatic side reactions.[13]
Chiral Chromatography (HPLC/SFC) Fast method development, highly effective for both analytical and preparative scales, provides direct separation.[5][9]Can be prohibitively expensive for large-scale production due to the cost of chiral stationary phases and solvent consumption.[8]

Part 2: Diastereomeric Salt Crystallization - Troubleshooting & Protocol

This is a classical resolution technique based on the differential solubility of diastereomeric salts.[1]

Workflow: Diastereomeric Salt Crystallization

G cluster_prep Salt Formation cluster_sep Separation cluster_lib Liberation racemic_amine Racemic Amine (R/S)-1-(4-FPh)Butan-1-amine dissolve Dissolve in Heated Solvent racemic_amine->dissolve chiral_acid Chiral Resolving Agent (e.g., L-(+)-Tartaric Acid) chiral_acid->dissolve cool Slow Cooling & Crystallization dissolve->cool filtration Vacuum Filtration cool->filtration solid Solid: Less Soluble Salt (e.g., R-Amine:L-Acid) filtration->solid Crystals liquid Mother Liquor: More Soluble Salt (e.g., S-Amine:L-Acid) filtration->liquid Filtrate liberate_solid Treat with Base (e.g., NaOH) & Extract solid->liberate_solid liberate_liquid Treat with Base (e.g., NaOH) & Extract liquid->liberate_liquid enant_R Enriched R-Amine liberate_solid->enant_R enant_S Enriched S-Amine liberate_liquid->enant_S

Caption: Workflow for chiral resolution via diastereomeric salt crystallization.

Frequently Asked Questions

Q: How do I select an appropriate chiral resolving agent for 1-(4-Fluorophenyl)butan-1-amine? A: For resolving a basic amine, you must use a chiral acid.[2] Commonly successful and commercially available options include L-(+)-tartaric acid, D-(-)-tartaric acid, and derivatives of camphoric acid.[1] The optimal choice is often found through empirical screening, as subtle structural interactions determine the solubility difference between the resulting diastereomeric salts.[8]

Q: The molar ratio of resolving agent to racemic amine seems to vary in literature. What is the best starting point? A: The stoichiometry is critical. While a 1:1 molar ratio is a theoretical starting point for dicarboxylic acids like tartaric acid, the optimal ratio is often between 0.5 and 1.5 equivalents of the resolving agent to the racemic amine.[7] Starting with 0.5 equivalents of a dicarboxylic acid can be advantageous, as it allows for the formation of a neutral salt with one enantiomer, potentially maximizing the solubility difference.[1][7]

Troubleshooting Guide

Q: I've mixed my amine and the chiral acid in the solvent, but no crystals form, even after cooling. What's wrong? A: This indicates that the diastereomeric salts are too soluble in the chosen solvent.[11]

  • Solution 1: Change Solvent. Screen for a less polar solvent or a solvent mixture. If you are using methanol, try ethanol, isopropanol, or mixtures with acetone or ethyl acetate.[11]

  • Solution 2: Add an Anti-Solvent. Slowly add a solvent in which the salts are poorly soluble (e.g., water or hexane, depending on your primary solvent) to induce precipitation.[11]

  • Solution 3: Increase Concentration. Your solution may be too dilute. Carefully remove some solvent under reduced pressure and attempt to crystallize again.[11]

Q: Instead of crystals, an oil or amorphous solid crashed out of my solution. How can I fix this? A: "Oiling out" typically happens when supersaturation is generated too quickly.[11]

  • Solution 1: Slow Down Crystallization. Re-heat the mixture to dissolve the oil, then allow it to cool much more slowly. Using a Dewar flask or insulating the vessel can help.

  • Solution 2: Use a Solvent Mixture. The solvent may be good at solvating the individual ions but poor for the crystal lattice. Try a different solvent or a solvent mixture to fine-tune the solvating properties.[11]

  • Solution 3: Seeding. If you have a small amount of the desired crystalline salt, add a seed crystal to the supersaturated solution to encourage ordered crystal growth over oiling out.

Q: My final amine product has a low enantiomeric excess (ee). Why? A: Low ee suggests that both diastereomeric salts have precipitated (co-crystallization). This occurs when their solubilities are too similar under the crystallization conditions.[11]

  • Solution 1: Recrystallization. The most direct solution is to recrystallize the diastereomeric salt mixture. This second crystallization step will further enrich the less soluble salt.

  • Solution 2: Optimize Temperature. The solubility difference between diastereomers can be highly temperature-dependent. Experiment with different final crystallization temperatures.

  • Solution 3: Control Supersaturation. Maintain a lower level of supersaturation by cooling more slowly or adding the anti-solvent at a much slower rate. This favors the growth of the less soluble salt's crystals over the nucleation of the more soluble one.[11]

Experimental Protocol: Resolution with L-(+)-Tartaric Acid
  • Salt Formation: In an Erlenmeyer flask, dissolve 1.0 equivalent of racemic 1-(4-Fluorophenyl)butan-1-amine in a minimum amount of warm methanol (e.g., 3-5 mL per gram of amine). In a separate flask, dissolve 0.5-0.6 equivalents of L-(+)-tartaric acid in warm methanol.

  • Crystallization: Slowly add the tartaric acid solution to the stirring amine solution. Allow the mixture to cool gradually to room temperature. Crystal formation should be observed. To maximize yield, the flask can be placed in an ice bath or refrigerator for several hours.[1]

  • Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold methanol to remove the mother liquor. The filtrate contains the more soluble diastereomeric salt and can be processed separately to recover the other enantiomer.[1]

  • Liberation of Free Amine: Suspend the collected crystals in water. Add a 2M sodium hydroxide (NaOH) solution dropwise while stirring until the solution is basic (pH > 11).

  • Extraction: Extract the liberated free amine from the aqueous solution using an organic solvent like dichloromethane or ethyl acetate (3x volumes). Combine the organic layers, dry with anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the enantiomerically enriched amine.

  • Analysis: Determine the enantiomeric excess (ee) of the product using chiral HPLC.

Part 3: Enzymatic Kinetic Resolution - Troubleshooting & Protocol

Kinetic resolution relies on an enzyme selectively reacting with one enantiomer faster than the other. For a primary amine, this is typically an acylation reaction catalyzed by a lipase.[3]

Workflow: Enzymatic Kinetic Resolution

G racemic_amine Racemic Amine (R/S) reaction_vessel Reaction Vessel (Organic Solvent) racemic_amine->reaction_vessel acyl_donor Acyl Donor (e.g., Ethyl Acetate) acyl_donor->reaction_vessel reaction_process Selective Acylation (e.g., R-Amine reacts faster) reaction_vessel->reaction_process enzyme Immobilized Lipase (e.g., CAL-B) enzyme->reaction_vessel product_mixture Product Mixture at ~50% Conversion reaction_process->product_mixture separation Separation (e.g., Chromatography or Extraction) product_mixture->separation unreacted_amine Unreacted Amine (Enriched S-Enantiomer) separation->unreacted_amine acylated_amide Product Amide (Enriched R-Enantiomer) separation->acylated_amide G cluster_screen Initial Screening cluster_optimize Optimization Loop start Racemic Amine Sample csp_select Select CSPs (e.g., Amylose, Cellulose-based) start->csp_select mobile_phase Select Mobile Phase Mode (Normal vs. Reversed) start->mobile_phase analysis Inject & Analyze csp_select->analysis mobile_phase->analysis result Evaluate Chromatogram (Resolution, Peak Shape) analysis->result opt_mobile Adjust Mobile Phase (Solvent Ratio, Additives) result->opt_mobile Poor Resolution opt_temp Adjust Temperature result->opt_temp Poor Resolution opt_flow Adjust Flow Rate result->opt_flow Poor Resolution final Optimized Separation result->final Good Resolution opt_mobile->analysis opt_temp->analysis opt_flow->analysis

Sources

Optimization

Technical Support Center: Purification of 1-(4-Fluorophenyl)butan-1-amine

Welcome to the technical support center for handling and purifying 1-(4-Fluorophenyl)butan-1-amine. This guide is designed for researchers, scientists, and professionals in drug development who may encounter ketone impur...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for handling and purifying 1-(4-Fluorophenyl)butan-1-amine. This guide is designed for researchers, scientists, and professionals in drug development who may encounter ketone impurities during their work with this compound. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the highest purity of your amine product.

Introduction: The Challenge of Ketone Impurities

1-(4-Fluorophenyl)butan-1-amine is a primary amine that often originates from the reductive amination of its corresponding ketone, 1-(4-fluorophenyl)butan-1-one.[1][2][3] Incomplete reaction or side reactions during this synthesis can lead to residual ketone impurities in the final product. The presence of these impurities can significantly impact downstream applications, particularly in pharmaceutical development where purity is paramount. This guide outlines effective strategies for the detection, removal, and prevention of ketone contamination.

Frequently Asked Questions (FAQs)

Q1: How can I detect the presence and quantity of ketone impurities in my 1-(4-Fluorophenyl)butan-1-amine sample?

A1: Several analytical techniques can be employed for the detection and quantification of ketone impurities:

  • Gas Chromatography (GC): GC is a robust method for separating and quantifying volatile compounds. The amine and ketone will exhibit different retention times on a suitable column, allowing for their individual quantification.[4][5]

  • High-Performance Liquid Chromatography (HPLC): HPLC, particularly when coupled with a mass spectrometer (LC-MS), offers high sensitivity and specificity for identifying and quantifying both the desired amine and any ketone impurities.[6]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can be used to detect characteristic signals of the ketone that are distinct from the amine. Integration of these signals can provide a quantitative measure of the impurity.

  • Derivatization followed by Spectrophotometry: Ketones can be derivatized with reagents like 2,4-dinitrophenylhydrazine (DNPH) to form colored or fluorescent products that can be quantified using UV-Vis or fluorescence spectroscopy.[7]

Q2: What is the most common source of ketone impurities in my amine product?

A2: The most frequent source of ketone impurity is an incomplete reductive amination reaction.[1][3] This process involves the reaction of 1-(4-fluorophenyl)butan-1-one with an amine source (like ammonia) to form an imine intermediate, which is then reduced to the final amine. If the reduction step is not driven to completion, unreacted ketone will remain in the product mixture.

Q3: Can I use a standard distillation to remove the ketone impurity?

A3: While distillation is a common purification technique, its effectiveness for separating 1-(4-Fluorophenyl)butan-1-amine from its corresponding ketone depends on a significant difference in their boiling points. You would need to consult the physical properties of both compounds to determine if this is a viable option. Often, the boiling points are too close for efficient separation by simple distillation.

Q4: Are there any preventative measures I can take during synthesis to minimize ketone impurities?

A4: Yes, optimizing the reductive amination reaction conditions can significantly reduce the formation of ketone impurities.[3] Consider the following:

  • Choice of Reducing Agent: Use a reducing agent that is selective for the imine over the ketone, such as sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3).[3][8][9]

  • Reaction pH: Maintaining a slightly acidic pH (around 5-6) can facilitate imine formation without promoting side reactions.[1]

  • Water Removal: The formation of the imine intermediate is an equilibrium reaction that produces water.[1] Removing water as it forms can drive the reaction towards the imine, leading to a more complete conversion to the amine.

  • Reaction Time and Temperature: Ensure sufficient reaction time and an appropriate temperature to allow the reaction to go to completion.

Troubleshooting Guides: Purification Protocols

This section provides detailed, step-by-step protocols for removing ketone impurities from 1-(4-Fluorophenyl)butan-1-amine.

Method 1: Purification via Schiff Base Formation and Hydrolysis

This method leverages the reversible reaction between the primary amine and an aldehyde to form a Schiff base, which can be separated from the unreactive ketone.

Scientific Principle

Primary amines react with aldehydes to form imines (Schiff bases), while ketones are generally less reactive under the same conditions.[10][11][12] By reacting the impure amine mixture with an aldehyde, the desired amine is converted into a higher molecular weight Schiff base, which will have different physical properties (e.g., solubility, chromatographic behavior) from the ketone impurity. After separation, the Schiff base can be hydrolyzed back to the pure primary amine.

Experimental Workflow

Schiff_Base_Purification cluster_reaction Schiff Base Formation cluster_separation Separation cluster_hydrolysis Hydrolysis start Impure Amine (Amine + Ketone) add_aldehyde Add Aldehyde (e.g., Benzaldehyde) & Acid Catalyst start->add_aldehyde schiff_base_formation Schiff Base & Ketone Mixture add_aldehyde->schiff_base_formation separation Purification (e.g., Column Chromatography) schiff_base_formation->separation pure_schiff Pure Schiff Base separation->pure_schiff Isolate ketone_waste Ketone Impurity (Waste) separation->ketone_waste Discard hydrolysis Acidic Hydrolysis (e.g., aq. HCl) pure_schiff->hydrolysis pure_amine Pure Amine hydrolysis->pure_amine

Caption: Workflow for Amine Purification via Schiff Base Formation.

Step-by-Step Protocol
  • Schiff Base Formation:

    • Dissolve the impure 1-(4-Fluorophenyl)butan-1-amine in a suitable solvent (e.g., toluene, ethanol).

    • Add an equimolar amount of a suitable aldehyde (e.g., benzaldehyde) and a catalytic amount of a weak acid (e.g., p-toluenesulfonic acid).

    • Reflux the mixture with a Dean-Stark apparatus to remove the water formed during the reaction, driving the equilibrium towards the Schiff base.[10]

    • Monitor the reaction by TLC or GC until the starting amine is consumed.

  • Separation:

    • Remove the solvent under reduced pressure.

    • The resulting residue contains the Schiff base and the ketone impurity. Purify this mixture using column chromatography.[13][14] The less polar ketone should elute before the more polar Schiff base.

  • Hydrolysis:

    • Dissolve the purified Schiff base in a suitable solvent (e.g., THF).

    • Add an aqueous acid solution (e.g., 1M HCl) and stir at room temperature.

    • Monitor the hydrolysis by TLC or GC until the Schiff base is fully converted back to the amine.

    • Neutralize the reaction mixture with a base (e.g., NaOH) and extract the pure amine with an organic solvent (e.g., ethyl acetate).

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the purified 1-(4-Fluorophenyl)butan-1-amine.

Method 2: Column Chromatography

Direct purification of the amine from the ketone is often achievable using column chromatography, taking advantage of the differing polarities of the two compounds.

Scientific Principle

Amines are generally more polar than their corresponding ketones due to the presence of the N-H bond, which can participate in hydrogen bonding. This difference in polarity allows for their separation on a polar stationary phase like silica gel.[13][14][15] The less polar ketone will travel faster through the column with a non-polar mobile phase, while the more polar amine will be retained more strongly and elute later.[14]

Experimental Workflow

Column_Chromatography start Impure Amine (Amine + Ketone) load_column Load onto Silica Gel Column start->load_column elute Elute with Solvent Gradient (e.g., Hexane/EtOAc) load_column->elute collect_fractions Collect Fractions elute->collect_fractions analyze_fractions Analyze Fractions (TLC, GC) collect_fractions->analyze_fractions combine_pure Combine Pure Amine Fractions analyze_fractions->combine_pure ketone_fractions Ketone Fractions (Discard) analyze_fractions->ketone_fractions pure_amine Pure Amine combine_pure->pure_amine

Caption: Workflow for Purification by Column Chromatography.

Step-by-Step Protocol
  • Column Preparation:

    • Pack a glass column with silica gel as the stationary phase. The amount of silica should be roughly 50-100 times the weight of the crude material.

    • Equilibrate the column with a non-polar solvent (e.g., hexane).

  • Sample Loading:

    • Dissolve the impure amine in a minimal amount of the eluting solvent or a solvent in which it is highly soluble (e.g., dichloromethane).

    • Carefully load the sample onto the top of the silica gel.

  • Elution:

    • Begin eluting the column with a non-polar solvent (e.g., 100% hexane).

    • Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate). A typical gradient might be from 0% to 20% ethyl acetate in hexane.

    • The less polar ketone will elute first, followed by the more polar amine.

  • Fraction Collection and Analysis:

    • Collect fractions of the eluate.

    • Analyze the fractions using TLC or GC to identify which fractions contain the pure amine.

    • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 1-(4-Fluorophenyl)butan-1-amine.

Method 3: Purification via Salt Formation and Recrystallization

This classical method takes advantage of the basic nature of the amine to form a salt, which often has different solubility properties than the neutral ketone impurity.

Scientific Principle

Amines are basic and react with acids to form salts.[16][17] These salts are often crystalline solids with significantly different solubilities compared to the neutral ketone.[18][19] By forming a salt of the amine, it can be selectively precipitated or crystallized from a solution containing the ketone impurity. The pure amine can then be regenerated by treatment with a base.

Experimental Workflow

Salt_Formation_Purification start Impure Amine (Amine + Ketone) add_acid Add Acid (e.g., HCl in Ether) start->add_acid precipitate Precipitate Amine Salt add_acid->precipitate filter Filter and Wash Salt precipitate->filter pure_salt Pure Amine Salt filter->pure_salt filtrate Filtrate (Ketone in Solution) filter->filtrate Discard regenerate_amine Regenerate Amine (Add Base, e.g., NaOH) pure_salt->regenerate_amine pure_amine Pure Amine regenerate_amine->pure_amine

Caption: Workflow for Purification via Salt Formation.

Step-by-Step Protocol
  • Salt Formation:

    • Dissolve the impure amine in a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

    • Slowly add a solution of an acid (e.g., HCl in diethyl ether, or a solution of oxalic acid or tartaric acid) to the stirred amine solution.[17]

    • The amine salt should precipitate out of the solution.

  • Isolation of the Salt:

    • Collect the precipitated salt by vacuum filtration.

    • Wash the salt with a small amount of the cold solvent to remove any adhering ketone impurity.

  • Recrystallization (Optional):

    • For higher purity, the amine salt can be recrystallized from a suitable solvent system (e.g., ethanol/ether).[18][20]

  • Regeneration of the Free Amine:

    • Dissolve the purified amine salt in water.

    • Add a base (e.g., aqueous NaOH or NaHCO3) to neutralize the acid and regenerate the free amine.

    • Extract the pure amine into an organic solvent (e.g., diethyl ether or dichloromethane).

    • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the pure 1-(4-Fluorophenyl)butan-1-amine.

Data Summary

Purification MethodPrinciple of SeparationAdvantagesDisadvantages
Schiff Base Formation Chemical derivatization to alter physical properties.Highly effective for stubborn impurities.Multi-step process, requires additional reagents.
Column Chromatography Differential adsorption based on polarity.[13][14][15]Widely applicable, good for a range of impurity levels.Can be time-consuming and require large solvent volumes.
Salt Formation & Recrystallization Difference in solubility between the amine salt and neutral ketone.[18][19]Can yield highly pure, crystalline material.Dependent on the formation of a suitable crystalline salt.

References

  • Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

  • ResearchGate. (2015, October 14). Except distillation, is there any other method (chemical or physical) to remove ketone and amine from their schiff bases?. Retrieved from [Link]

  • University of California, Irvine. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

  • ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents?. Retrieved from [Link]

  • University of Alberta. (n.d.). Isolation (Recovery). Retrieved from [Link]

  • Chemistry Stack Exchange. (2020, April 22). Purification of primary amines using Schiff base immobilization. Retrieved from [Link]

  • Beilstein Journals. (2022, February 24). Trichloroacetic acid fueled practical amine purifications. Retrieved from [Link]

  • Sciencemadness.org. (2009, July 25). Forming oxalate salts of amines. Retrieved from [Link]

  • YouTube. (2023, August 22). Amino columns. Retrieved from [Link]

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  • Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

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  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

  • University of Victoria. (n.d.). Column chromatography. Retrieved from [Link]

  • ResearchGate. (n.d.). Formation of Amines from Aldehydes, Ketones, and Derivatives. Retrieved from [Link]

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  • Hindawi. (n.d.). Synthesis and Characterization of New Schiff Bases Formed by Condensation of 2,9-Phenathroline-1,10-dialdehyde with Sulfur-Containing Amines. Retrieved from [Link]

  • Phenomenex. (2025, December 12). Column Chromatography: Principles, Procedure, and Applications. Retrieved from [Link]

  • SciSpace. (n.d.). Synthesis of Schiff Bases by Non-Conventional Methods. Retrieved from [Link]

  • International Journal of Chemical Studies. (2024, November 11). Synthesis and characterization of novel Schiff base ligands. Retrieved from [Link]

  • Google Patents. (n.d.). US5631374A - Reagents for detection of primary amines.
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  • MDPI. (2023, October 7). The Acquisition of Primary Amines from Alcohols through Reductive Amination over Heterogeneous Catalysts. Retrieved from [Link]

  • PMC. (n.d.). High-Throughput Fluorescence Assay for Ketone Detection and Its Applications in Enzyme Mining and Protein Engineering. Retrieved from [Link]

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  • Agilent. (n.d.). Amines and ammonia Analysis of impurities in amine streams. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

  • YouTube. (2022, August 11). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. Retrieved from [Link]

  • PubChem. (n.d.). 1-(4-Fluorophenyl)but-3-en-1-one. Retrieved from [Link]

  • Google Patents. (n.d.). Method of analysis of aldehyde and ketone by mass spectrometry.
  • Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Retrieved from [Link]

  • Organic Chemistry Tutor. (n.d.). Reductive Amination. Retrieved from [Link]

  • ResearchGate. (2018, November 7). Determination of Volatile Amines Using Needle-Type Extraction Coupled with Gas Chromatography–Barrier Discharge Ionization Detection. Retrieved from [Link]

  • Pharmaffiliates. (n.d.). 1-(4-Fluorophenyl)but-3-en-1-one. Retrieved from [Link]

  • Der Pharma Chemica. (2017). Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochlo. Retrieved from [Link]

  • ResearchGate. (2021, March 16). (PDF) Overview on the chemistry of 1-(4-substituted aminophenyl) ethanones Part(I). Retrieved from [Link]

  • MDPI. (2025, January 21). Synthesis and Analysis of Ketoprofen 1,4-Sorbitan Ester. Retrieved from [Link]

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Troubleshooting

Technical Support Center: Stability of 1-(4-Fluorophenyl)butan-1-amine Free Base vs. HCl Salt

Welcome to the technical support center for 1-(4-Fluorophenyl)butan-1-amine and its hydrochloride (HCl) salt. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tec...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 1-(4-Fluorophenyl)butan-1-amine and its hydrochloride (HCl) salt. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and practical guidance on the stability of these two forms. Here, we will explore the chemical principles governing their stability, address frequently asked questions, offer troubleshooting advice for common experimental issues, and provide detailed protocols for stability assessment.

The Chemical Rationale for Stability Differences

The stability of an active pharmaceutical ingredient (API) is a critical factor in drug development, influencing its shelf-life, formulation, and therapeutic efficacy.[1][2][3] In the case of 1-(4-Fluorophenyl)butan-1-amine, the difference in stability between the free base and its HCl salt is significant and rooted in fundamental chemical principles.

The free base form of 1-(4-Fluorophenyl)butan-1-amine possesses a primary amine group (-NH₂) which has a lone pair of electrons. This lone pair makes the amine susceptible to oxidative degradation.[4][5][6] The nitrogen atom can be oxidized, leading to the formation of various degradation products such as N-oxides, hydroxylamines, or imines, which can compromise the purity and activity of the compound.[7][8] Furthermore, the free base is more likely to be a liquid or an oil at room temperature, which can make it more challenging to handle, purify, and formulate into solid dosage forms.[4][9]

The formation of the hydrochloride salt involves the reaction of the basic amine group with hydrochloric acid.[1][10] This acid-base reaction protonates the nitrogen atom, forming a stable ammonium ion (-NH₃⁺Cl⁻).[4][9][10] This protonation has several stabilizing effects:

  • Protection against Oxidation: The lone pair of electrons on the nitrogen is engaged in a bond with a proton, making it significantly less available for oxidation.[4][6] This dramatically increases the compound's resistance to oxidative degradation.[1][4][11]

  • Improved Solid-State Properties: The ionic nature of the HCl salt generally leads to a more stable crystalline solid form.[1][4][12] Crystalline solids are typically less reactive and have better handling properties compared to their amorphous or oily free base counterparts.[1][4]

  • Enhanced Solubility and Bioavailability: While not directly a measure of chemical stability, the salt form often exhibits improved aqueous solubility.[1][4][9][10] This is a crucial factor for many biological and pharmaceutical applications.

The following diagram illustrates the equilibrium between the free base and its HCl salt.

G FreeBase 1-(4-Fluorophenyl)butan-1-amine (Free Base) - Susceptible to Oxidation - Often an Oil HCl_Salt 1-(4-Fluorophenyl)butan-1-amine HCl (Salt) - Stable Ammonium Ion - Crystalline Solid FreeBase->HCl_Salt HCl_Salt->FreeBase HCl HCl H2O Base (e.g., NaHCO₃)

Caption: Equilibrium between the free base and HCl salt forms.

Frequently Asked Questions (FAQs)

Q1: Why is my 1-(4-Fluorophenyl)butan-1-amine free base sample turning yellow/brown over time?

A1: The color change is a common indicator of degradation, likely due to oxidation of the amine group.[11] The free base is susceptible to air oxidation, especially when exposed to light and elevated temperatures. To minimize this, store the free base under an inert atmosphere (e.g., argon or nitrogen), protected from light, and at a low temperature (refrigerated or frozen).

Q2: What are the ideal storage conditions for the 1-(4-Fluorophenyl)butan-1-amine HCl salt?

A2: The HCl salt is significantly more stable than the free base. However, for long-term storage, it is still recommended to keep it in a well-sealed container in a cool, dry place, protected from light. While it is less prone to oxidation, high humidity can potentially lead to physical changes in the crystalline structure or hydrolysis over extended periods.[1][13]

Q3: Can I use the free base and HCl salt interchangeably in my experiments?

A3: Not without careful consideration. The two forms have different molecular weights, and the HCl salt will behave differently in solution, potentially altering the pH. When preparing solutions of a specific molar concentration, you must account for the difference in molecular weight. Furthermore, the solubility of the two forms can differ significantly in various solvents.[14]

Q4: I am performing a reaction with the free base, and I am seeing unexpected side products. Could this be related to stability?

A4: Yes. If your reaction conditions are not strictly anhydrous and oxygen-free, the free base can degrade, and the degradation products can participate in side reactions. Using freshly purified free base and maintaining an inert atmosphere throughout your experiment is crucial. Alternatively, consider if your reaction can be performed with the more stable HCl salt, followed by a deprotonation step if necessary.

Q5: How can I convert the HCl salt to the free base?

A5: The HCl salt can be converted to the free base by treatment with a mild base. A common laboratory procedure involves dissolving the salt in a suitable solvent (e.g., water or a water/organic solvent mixture) and then adding a base such as sodium bicarbonate (NaHCO₃) or a dilute sodium hydroxide (NaOH) solution. The free base can then be extracted into an organic solvent and isolated.

Troubleshooting Guide: Common Stability Issues and Solutions

This troubleshooting guide is designed to help you identify and resolve common issues related to the stability of 1-(4-Fluorophenyl)butan-1-amine in your experiments.

G Start Stability Issue Observed Q1 Is the sample the free base or HCl salt? Start->Q1 FreeBase_Path Free Base Q1->FreeBase_Path Free Base Salt_Path HCl Salt Q1->Salt_Path HCl Salt Q2_FreeBase Is the sample discolored or showing impurities by analysis? FreeBase_Path->Q2_FreeBase Q3_Salt Are you observing changes in physical properties (e.g., clumping)? Salt_Path->Q3_Salt Sol_Degradation Oxidative Degradation Likely Q2_FreeBase->Sol_Degradation Yes Q4_Both Are you seeing unexpected results in a reaction? Q2_FreeBase->Q4_Both No Action_Inert Action: Store under inert gas, refrigerate, and protect from light. Sol_Degradation->Action_Inert Sol_Hygroscopicity Hygroscopicity Issue Q3_Salt->Sol_Hygroscopicity Yes Q3_Salt->Q4_Both No Action_Desiccator Action: Store in a desiccator or dry environment. Sol_Hygroscopicity->Action_Desiccator Sol_Reaction_Deg Degradation during reaction Q4_Both->Sol_Reaction_Deg Yes Action_Reaction_Cond Action: Ensure inert and anhydrous conditions. Consider using the HCl salt. Sol_Reaction_Deg->Action_Reaction_Cond

Caption: Troubleshooting decision tree for stability issues.

Experimental Protocols for Stability Assessment

To quantitatively assess the stability of 1-(4-Fluorophenyl)butan-1-amine free base and its HCl salt, a forced degradation study is recommended.[7][15][16] This involves subjecting the compounds to various stress conditions to accelerate degradation and identify potential degradation products.[15][16][17]

Forced Degradation Study Protocol

Objective: To evaluate the stability of 1-(4-Fluorophenyl)butan-1-amine free base and HCl salt under hydrolytic, oxidative, thermal, and photolytic stress conditions.

Materials:

  • 1-(4-Fluorophenyl)butan-1-amine free base

  • 1-(4-Fluorophenyl)butan-1-amine HCl salt

  • HPLC grade water, acetonitrile, and methanol

  • Hydrochloric acid (0.1 N)

  • Sodium hydroxide (0.1 N)

  • Hydrogen peroxide (3%)

  • Calibrated HPLC system with a suitable column (e.g., C18) and detector (e.g., UV)

  • pH meter

  • Temperature-controlled oven

  • Photostability chamber

Workflow Diagram:

G Start Prepare Stock Solutions (Free Base and HCl Salt) Stress_Conditions Subject Aliquots to Stress Conditions Start->Stress_Conditions Acid Acid Hydrolysis (0.1 N HCl, 60°C) Stress_Conditions->Acid Base Base Hydrolysis (0.1 N NaOH, 60°C) Stress_Conditions->Base Oxidation Oxidation (3% H₂O₂, RT) Stress_Conditions->Oxidation Thermal Thermal (80°C, solid state) Stress_Conditions->Thermal Photo Photolytic (ICH Q1B guidelines) Stress_Conditions->Photo Analysis Analyze Samples by HPLC at Time Points (e.g., 0, 2, 4, 8, 24h) Acid->Analysis Base->Analysis Oxidation->Analysis Thermal->Analysis Photo->Analysis Data Quantify Parent Compound and Identify Degradation Products Analysis->Data Report Generate Stability Report Data->Report

Caption: Workflow for a forced degradation study.

Procedure:

  • Preparation of Stock Solutions: Prepare stock solutions of both the free base and the HCl salt in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Stress Conditions:

    • Acidic Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 N HCl. Incubate at 60°C.

    • Basic Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 N NaOH. Incubate at 60°C.

    • Oxidative Degradation: To an aliquot of the stock solution, add an equal volume of 3% hydrogen peroxide. Keep at room temperature.

    • Thermal Degradation: Place a known amount of the solid compound in a temperature-controlled oven at 80°C.

    • Photolytic Degradation: Expose the solid compound and a solution to light in a photostability chamber according to ICH Q1B guidelines.[15]

  • Sample Analysis: At specified time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw samples from the stressed solutions. For the solid samples, dissolve a known amount in the mobile phase. Analyze all samples by a validated stability-indicating HPLC method.

  • Data Evaluation: Quantify the amount of the parent compound remaining and the formation of any degradation products. Calculate the percentage of degradation.

Summary of Key Differences

Feature1-(4-Fluorophenyl)butan-1-amine Free Base1-(4-Fluorophenyl)butan-1-amine HCl Salt
Chemical Stability Less stable; susceptible to oxidation.[4][5][6]More stable; protected from oxidation.[1][4][6][11]
Physical Form Often an oil or low-melting solid.[4][9]Typically a crystalline solid.[1][4]
Storage Requires storage under inert atmosphere, refrigerated, and protected from light.[13][18]Store in a cool, dry place, protected from light.[1]
Handling Can be more difficult to handle and weigh accurately.Easier to handle and weigh.[1][4]
Solubility Generally more soluble in organic solvents.Often more soluble in aqueous solutions.[1][4][9][10]
Primary Degradation Pathway Oxidation of the amine group.[5][16]Less prone to degradation; potential for disproportionation in certain formulations.[19]

References

  • Vertex AI Search. (2025, January 8).
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  • Reddit. (2014, February 18). Why do so many medications have "HCl" in them? : r/askscience.
  • Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10).
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  • Degradation mechanisms of simple aliphatic amines under ozon
  • Spectroscopy Online. (2023, August 16). Organic Nitrogen Compounds V: Amine Salts.
  • A practical guide to forced degradation and stability studies for drug substances.
  • How To Overcome The Critical Challenges Faced In Forced Degrad
  • Lessons. Storage and Use of Hydroxylamine Free Base (NH2OH).
  • Chemistry Stack Exchange. (2014, December 4). Why formulate drugs as HCl salts when HCl is in stomach acid?
  • MatheO. Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical.
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  • IIP Series. CHEMICAL STABILITY OF DRUGS.
  • Pharmaguideline Forum. (2022, February 1). Free Base vs Salt Form Reference Standards.
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Reference Data & Comparative Studies

Validation

The Vibrational Landscape: A Structural Approach to FTIR Prediction

An In-Depth Technical Guide to the Fourier-Transform Infrared (FTIR) Spectroscopy of 1-(4-Fluorophenyl)butan-1-amine Abstract: This guide provides a comprehensive analysis of the expected Fourier-Transform Infrared (FTIR...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Fourier-Transform Infrared (FTIR) Spectroscopy of 1-(4-Fluorophenyl)butan-1-amine

Abstract: This guide provides a comprehensive analysis of the expected Fourier-Transform Infrared (FTIR) characteristic peaks for 1-(4-Fluorophenyl)butan-1-amine. Designed for researchers, scientists, and professionals in drug development, this document synthesizes fundamental spectroscopic principles with comparative data from analogous structures to predict and interpret the vibrational spectrum of this compound. We will deconstruct the molecule into its primary functional groups—a primary aliphatic amine, a butyl alkyl chain, and a para-substituted fluorophenyl ring—to assign its key vibrational modes. This guide includes a detailed experimental protocol for acquiring high-quality FTIR data and a comparative analysis to differentiate it from structural alternatives, underscoring the diagnostic power of FTIR in molecular characterization.

The predictive power of FTIR spectroscopy lies in its ability to probe the specific vibrational modes of chemical bonds. The spectrum of 1-(4-Fluorophenyl)butan-1-amine is a composite of the vibrations from its three key structural components. By understanding these individual contributions, we can build a complete and accurate interpretation of the entire molecular spectrum.

  • Primary Amine (-NH₂): As a primary amine, the molecule will exhibit distinct N-H stretching and bending vibrations. Primary amines are characterized by a pair of medium-intensity bands in the 3500-3300 cm⁻¹ region, corresponding to the asymmetric and symmetric N-H stretching modes.[1][2] Additionally, a key scissoring (bending) vibration is expected in the 1650-1580 cm⁻¹ range.[2]

  • Alkyl Butyl Chain (-C₄H₉): The butyl group contributes characteristic aliphatic C-H stretching and bending vibrations. Strong C-H stretching bands are anticipated just below 3000 cm⁻¹, typically in the 2960-2850 cm⁻¹ range.[3][4] Bending vibrations for methylene (-CH₂-) and methyl (-CH₃) groups will appear in the fingerprint region, around 1465 cm⁻¹ and 1375 cm⁻¹, respectively.[5]

  • Para-Substituted Fluorophenyl Ring: The aromatic ring introduces several unique spectral features. Aromatic C-H stretching vibrations typically appear at wavenumbers just above 3000 cm⁻¹.[4] The carbon-carbon stretching vibrations within the aromatic ring produce characteristic bands in the 1600-1400 cm⁻¹ region.[4][6] Crucially, the substitution pattern on the benzene ring strongly influences the C-H out-of-plane bending bands in the 900-675 cm⁻¹ region. For a para-substituted ring, a strong absorption is expected between 810-860 cm⁻¹. The presence of fluorine introduces a strong C-F stretching vibration, typically observed in the 1250-1000 cm⁻¹ range.

Comparative Analysis: Predicting the Characteristic Peaks

Predicted Wavenumber (cm⁻¹)Vibrational ModeExpected IntensityComparative Rationale & Insights
~3450 & ~3350N-H Asymmetric & Symmetric StretchMedium, SharpPrimary amines display two distinct N-H stretching bands.[1][12] This is a hallmark feature distinguishing them from secondary amines (one band) and tertiary amines (no bands).[2][13]
~3050Aromatic C-H StretchWeak to MediumAromatic C-H stretches occur at slightly higher frequencies than their aliphatic counterparts.[4][14]
~2960, ~2930, ~2870Aliphatic C-H StretchStrongThese peaks arise from the asymmetric and symmetric stretching of the C-H bonds in the CH₃ and CH₂ groups of the butyl chain.[3] Their presence confirms the saturated alkyl component.
~1620N-H Bending (Scissoring)MediumThis peak is characteristic of primary amines and can sometimes be mistaken for a C=C double bond, but its position and association with N-H stretches confirm its origin.[2][12]
~1600, ~1510C=C Aromatic Ring StretchMediumAromatic rings exhibit characteristic absorptions in this region. The para-substitution and fluorine atom will influence the exact position and intensity of these bands.
~1465-CH₂- Bending (Scissoring)MediumThis vibration is a standard feature of the alkyl chain.
~1225C-F StretchStrongThe strong electronegativity of the fluorine atom results in a strong, characteristic absorption band. This peak is a clear indicator of the fluorophenyl group.
~1250-1020C-N StretchMedium to WeakThe C-N stretching vibration of an aliphatic amine attached to an aromatic system is expected in this range.[2][15]
~835Aromatic C-H Out-of-Plane BendStrongThis band is highly diagnostic for the para-substitution pattern on the benzene ring.[16] Its presence and strong intensity are key to confirming the isomer.
~910-665N-H WagMedium, BroadThis broad absorption is characteristic of primary and secondary amines and results from the out-of-plane wagging of the N-H bond.[2]

Experimental Protocol for High-Fidelity FTIR Analysis

To validate these predictions and acquire a publication-quality spectrum, adherence to a rigorous experimental protocol is paramount. This protocol is designed to be self-validating by ensuring reproducibility and minimizing artifacts.

Objective: To obtain a clean, high-resolution FTIR spectrum of liquid 1-(4-Fluorophenyl)butan-1-amine using an Attenuated Total Reflectance (ATR) accessory.

Instrumentation & Materials:

  • FTIR Spectrometer (e.g., equipped with a DTGS detector)

  • ATR Accessory with a Diamond or Germanium crystal

  • 1-(4-Fluorophenyl)butan-1-amine sample (liquid)

  • Volatile solvent (e.g., isopropanol or acetone) for cleaning

  • Lint-free laboratory wipes

Step-by-Step Methodology:

  • Instrument Preparation & Purging:

    • Ensure the spectrometer has been powered on for at least 30 minutes to allow the source and laser to stabilize.

    • If available, purge the sample compartment with dry nitrogen or air to minimize atmospheric water and CO₂ interference. Causality: Atmospheric moisture and carbon dioxide have strong IR absorptions that can obscure key spectral features, particularly the broad O-H region and the sharp CO₂ bands around 2360 cm⁻¹.

  • ATR Crystal Cleaning:

    • Thoroughly clean the surface of the ATR crystal. Moisten a lint-free wipe with isopropanol and gently wipe the crystal surface. Repeat with a dry wipe to ensure no solvent residue remains.

    • Trustworthiness: A pristine crystal surface is critical. Any residue from previous samples or cleaning solvents will appear in the spectrum, leading to misinterpretation.

  • Background Spectrum Acquisition:

    • With the clean, empty ATR accessory in place, collect a background spectrum. A typical setting is 32 scans at a resolution of 4 cm⁻¹.

    • Causality: The background scan measures the ambient environment (atmosphere, instrument optics, and the ATR crystal itself). This spectrum is mathematically subtracted from the sample spectrum to ensure the final result contains only the absorbance information of the sample.

  • Sample Application:

    • Place a single, small drop of the liquid 1-(4-Fluorophenyl)butan-1-amine sample directly onto the center of the ATR crystal. The drop should be just large enough to completely cover the crystal surface.

    • Expertise: Using the minimum amount of sample necessary provides the best-quality spectrum. An excessive amount can trap air bubbles or create an inconsistent path length, while too little will result in a weak signal.

  • Sample Spectrum Acquisition:

    • Collect the sample spectrum using the same parameters as the background scan (32 scans, 4 cm⁻¹ resolution).

  • Data Processing & Analysis:

    • The instrument software will automatically perform the background subtraction.

    • Apply an ATR correction if necessary. Causality: The ATR effect causes the depth of IR beam penetration to vary with wavelength. An ATR correction algorithm compensates for this, making the resulting spectrum appear more like a traditional transmission spectrum.

    • Perform peak picking to identify the precise wavenumbers of the absorption maxima.

  • Post-Analysis Cleaning:

    • Thoroughly clean the ATR crystal with a solvent and lint-free wipes as described in Step 2 to prepare the instrument for the next user.

Workflow for FTIR Spectral Acquisition and Interpretation

The following diagram illustrates the logical flow from sample preparation to final data interpretation, providing a clear and repeatable workflow for the characterization of 1-(4-Fluorophenyl)butan-1-amine.

FTIR_Workflow cluster_prep Phase 1: Preparation cluster_acq Phase 2: Data Acquisition cluster_proc Phase 3: Data Processing cluster_analysis Phase 4: Analysis & Interpretation prep1 Instrument Purge & Stabilization prep2 Clean ATR Crystal prep1->prep2 Ensure clean baseline acq1 Collect Background Spectrum (I_b) prep2->acq1 acq2 Apply Liquid Sample to Crystal acq1->acq2 acq3 Collect Sample Spectrum (I_s) acq2->acq3 proc1 Calculate Absorbance (A = -log(I_s / I_b)) acq3->proc1 proc2 Apply ATR Correction (Optional but Recommended) proc1->proc2 an1 Peak Picking & Labeling proc2->an1 an2 Assign Vibrational Modes (N-H, C-H, C-F, etc.) an1->an2 an3 Compare with Reference Data & Predicted Spectrum an2->an3 report report an3->report Final Report: Characterized Spectrum

Caption: Workflow for FTIR analysis of liquid samples using ATR.

References

  • OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines. Organic Chemistry. [Link]

  • Illinois State University, Department of Chemistry. (2015). Infrared Spectroscopy. [Link]

  • University of California, Los Angeles (UCLA). IR Spectroscopy Tutorial: Amines. [Link]

  • Chemistry Steps. (2023, December 25). Difference between Primary Secondary and Tertiary Amines Via FTIR. [Link]

  • Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. [Link]

  • TSI Journals. (2018, January 20). FTIR, FT-Raman, SERS and Computational Studies of the Vibrational Spectra, Molecular Geometries and other Properties. [Link]

  • SpectraBase. 4-Fluoroaniline. [Link]

  • PubChem, National Institutes of Health. Butylamine. [Link]

  • University of Technology Sydney. Benzene and its derivatives. [Link]

  • ResearchGate. ATR-FTIR spectra of (a) 4-(1-pyrenyl)butanamine 4, (b) pyrene-modified.... [Link]

  • National Institute of Standards and Technology (NIST). 1-Butanamine - Coblentz Society, Inc.. [Link]

  • Spectroscopy Online. (2020, December 20). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. [Link]

  • SpectraBase. 4-Fluoroaniline - Optional[FTIR] - Spectrum. [Link]

  • PubChem, National Institutes of Health. 4-Fluoroaniline. [Link]

  • Chegg. (2023, April 28). Match each compound below (A, B, C, or D) with the right FTIR spectrum. [Link]

  • ResearchGate. Distinguishing structural isomers: Mono- and disubstituted benzene rings. [Link]

  • ASEAN Journal for Science and Engineering in Materials. (2026, January 11). How to Read and Interpret FTIR Spectra for Materials: A Master Dataset with Step-by-Step Guided Peak. [Link]

  • Mansoura University. The features of IR spectrum. [Link]

  • Indian Academy of Sciences. Vibrational spectra and normal coordinate analysis for substituted trifluoromethyl benzenes. [Link]

  • Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

  • National Institute of Standards and Technology (NIST). 1-Butanamine. [Link]

  • Michigan State University, Department of Chemistry. Table of Characteristic IR Absorptions. [Link]

  • AZoM. (2025, March 21). How to Interpret FTIR Results: A Beginner's Guide. [Link]

  • United States Environmental Protection Agency (EPA). (2016, February 23). TTN EMC - Spectral Database - Fourier Transform Infrared (FTIR) Reference Spectra. [Link]

  • SpectraBase. 1-(4-(Trifluoromethyl)phenyl)butan-2-amine. [Link]

  • Northern Illinois University, Department of Chemistry and Biochemistry. Typical IR Absorption Frequencies For Common Functional Groups. [Link]

  • PubMed, National Library of Medicine. (2017, March 15). Identification and physicochemical characterization of 4-fluorobutyrfentanyl.... [Link]

  • ResearchGate. Comparison FTIR spectrum of (E)-1-(perfluorophenyl)-N-(o-toly)methanimine. [Link]

Sources

Comparative

LC-MS fragmentation pattern of fluorinated butylamines

Executive Summary This guide provides a technical comparison of the LC-MS/MS fragmentation behaviors of fluorinated butylamine analogs. Targeted at analytical chemists and drug development researchers, it focuses on diff...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison of the LC-MS/MS fragmentation behaviors of fluorinated butylamine analogs. Targeted at analytical chemists and drug development researchers, it focuses on differentiating positional isomers (2-, 3-, and 4-fluorobutylamine) and poly-fluorinated variants (e.g., 4,4,4-trifluorobutylamine).

Fluorination of alkyl amines is a common strategy in medicinal chemistry to modulate pKa (basicity), metabolic stability, and lipophilicity. However, the high electronegativity of fluorine and the strength of the C-F bond introduce specific fragmentation channels—primarily HF elimination and inductive destabilization —that deviate from standard amine fragmentation rules.

Chemical Space & Structural Logic

The fragmentation logic depends heavily on the distance between the protonated amine (charge site) and the fluorine atom (electron-withdrawing group).

CompoundStructureMonoisotopic Mass (Da)[M+H]+ (m/z)Key Feature
n-Butylamine NH₂-(CH₂)₃-CH₃73.08974.097Baseline alpha-cleavage
2-Fluorobutylamine NH₂-CH₂-CHF-CH₂-CH₃91.07992.087F on

-carbon (Inductive effect high)
3-Fluorobutylamine NH₂-(CH₂)₂-CHF-CH₃91.07992.087F on

-carbon
4-Fluorobutylamine NH₂-(CH₂)₃-CH₂F91.07992.087F on

-carbon (Terminal)
4,4,4-Trifluorobutylamine NH₂-(CH₂)₃-CF₃127.061128.068Terminal CF₃ (Stable group)

Mechanistic Principles of Fragmentation[1][2]

To interpret the spectra, one must understand the competition between two primary mechanisms: Charge-Proximal Alpha-Cleavage and Fluorine-Driven Elimination .

A. The Alpha-Cleavage Rule (The "Amine Driver")

In standard alkylamines, the dominant fragmentation is the homolytic cleavage of the C(


)-C(

) bond, driven by the radical site on the nitrogen (in EI) or charge stabilization (in ESI).
  • Mechanism: The lone pair on Nitrogen drives the formation of a double bond (

    
    ).
    
  • Result: A dominant ion at m/z 30 (

    
    ) for primary amines with unsubstituted alpha-carbons.
    
B. The Fluorine Effect (The "Modifier")

Fluorine alters this landscape in two ways:

  • Inductive Destabilization: If F is at the

    
    -position (2-fluoro), it pulls electron density away from the potential cleavage site, destabilizing the transition state for standard alpha-cleavage.
    
  • HF Elimination (Neutral Loss -20 Da): In ESI (even-electron ions), the protonated amine can facilitate the loss of HF, especially if a 5- or 6-membered transition state ring can form involving the amine proton and the fluorine.

Comparative Fragmentation Pathways

Scenario 1: Distal Fluorination (4-Fluorobutylamine)
  • Behavior: Resembles n-butylamine.[1] The fluorine is too far to significantly inductively destabilize the alpha-carbon.

  • Primary Fragment: m/z 30 (

    
    ). The neutral loss is the fluorinated alkyl radical.
    
  • Secondary Fragment: m/z 72 ([M+H - HF]+). Loss of HF is possible but often less intense than alpha-cleavage because the C-F bond is strong and distal.

Scenario 2: Proximal Fluorination (2-Fluorobutylamine)
  • Behavior: The fluorine on the

    
    -carbon creates a "pull-push" conflict.
    
  • Suppression of m/z 30: The standard alpha-cleavage would require breaking the bond between C1 and C2(F). The electronegativity of F strengthens the C1-C2 bond character relative to a C-H bond, often reducing the intensity of m/z 30 compared to the 4-fluoro isomer.

  • Dominant Pathway: HF Elimination . The proximity allows for a facile 1,3-elimination or neighboring group participation, leading to a prominent [M+H - 20]⁺ peak (m/z 72).

Scenario 3: Poly-Fluorination (4,4,4-Trifluorobutylamine)
  • Behavior: The terminal

    
     group is highly stable.
    
  • Characteristic Ion: m/z 30 remains the base peak (alpha-cleavage is far from the

    
    ).
    
  • Diagnostic Ion: m/z 69 (

    
    ) is often observed in higher energy collisions, serving as a fingerprint for the trifluoromethyl group.
    
  • Neutral Loss: Loss of

    
     (20 Da) is less favored than in mono-fluoro analogs due to the high bond dissociation energy of the 
    
    
    
    cluster, but loss of
    
    
    radical (69 Da) can occur in radical-driven processes.
Visualization: Fragmentation Logic Flow

FragmentationPathways cluster_legend Mechanism Driver Precursor Protonated Precursor [M+H]+ AlphaCleavage Alpha-Cleavage (C-C Bond Break) Precursor->AlphaCleavage Dominant in Distal F (4-F) HFElimination HF Elimination (Neutral Loss 20 Da) Precursor->HFElimination Dominant in Proximal F (2-F) CF3Ion CF3 Cation (m/z 69) Precursor->CF3Ion High Energy (4,4,4-TriF only) Immonium Immonium Ion (m/z 30) AlphaCleavage->Immonium AlkenylAmine Alkenyl Amine Ion [M+H-20]+ HFElimination->AlkenylAmine Proximal F promotes HF loss Proximal F promotes HF loss Distal F preserves Alpha-Cleavage Distal F preserves Alpha-Cleavage

Caption: Logical decision tree for fragmentation pathways based on fluorine position relative to the amine.

Experimental Protocol: Separation & Detection

Direct analysis of small aliphatic amines is challenging due to poor retention on C18 and lack of UV chromophores. We recommend two viable approaches: HILIC-MS (Direct) or Derivatization (PFPA) .

Method A: HILIC-MS/MS (Direct Analysis)

Best for high-throughput screening where derivatization is impractical.

  • Column: Amide or Bare Silica HILIC column (e.g., Waters BEH Amide, 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0). Why: Low pH ensures the amine is fully protonated (

    
    ), improving peak shape on HILIC.
    
  • Mobile Phase B: Acetonitrile.

  • Gradient: 95% B to 50% B over 10 minutes. Why: HILIC works in "reverse" to C18; high organic starts the run.

  • MS Source: ESI Positive Mode.

    • Capillary: 3.5 kV.

    • Cone Voltage: 20 V (Keep low to prevent in-source fragmentation of labile HF).

Method B: PFPA Derivatization (Enhanced Specificity)

Best for isomer differentiation. The perfluoropropionyl (PFPA) derivative adds mass and hydrophobicity, allowing standard C18 separation and unique fragmentation tags.

  • Reaction: Mix 50 µL sample + 50 µL PFPA (Pentafluoropropionic anhydride) + 50 µL Ethyl Acetate. Incubate at 60°C for 20 min. Evaporate and reconstitute.

  • Mechanism: Reacts with the amine to form an amide.

  • Advantage: The fragmentation now includes the loss of the perfluoro-tag, and the "skeleton" fragments are often more distinct between isomers than the bare ions.

Comparative Data Summary

The following table summarizes the expected diagnostic ions for the underivatized species in ESI(+) mode.

AnalytePrecursor (m/z)Primary Fragment (Base Peak)Secondary FragmentDiagnostic Ratio (m/z 30 : m/z 72)
n-Butylamine 74.130.0 (

)
57.1 (

)
N/A (No m/z 72)
2-Fluoro 92.172.1 ([M+H-HF]+)30.0Low (< 0.5)
3-Fluoro 92.130.072.1Medium (~1.0)
4-Fluoro 92.130.0 (

)
72.1High (> 2.0)
4,4,4-Trifluoro 128.130.0108.1 ([M+H-HF]+)N/A

Interpretation Guide:

  • Isomer ID: If the spectrum is dominated by m/z 72 (loss of 20), suspect the 2-fluoro isomer (proximal elimination).

  • Isomer ID: If the spectrum is dominated by m/z 30 (alpha cleavage) with a minor 72 peak, suspect the 4-fluoro isomer.

  • Confirmation: For 4,4,4-trifluorobutylamine, look for the unique m/z 108 (Loss of HF from 128) and m/z 69 (

    
    ).
    

References

  • Synthesis and Analytical Profiles for Regioisomeric and Isobaric Amines Related to MDMA. (Detailed study on regioisomeric amine differentiation via MS). Office of Justice Programs. Available at: [Link]

  • Differentiation of fluoronitroaniline isomers by negative-ion electrospray mass spectrometry. (Demonstrates the "Ortho Effect" of fluorine in MS fragmentation). ResearchGate. Available at: [Link]

  • Mass Spectrometric Differentiation and In Vitro Metabolic Profiling of Fluorodeschloroketamine Positional Isomers. (Case study on distinguishing F-positional isomers). Airiti Library.[2] Available at: [Link][3][1][4][5]

  • Fragmentation reactions using electrospray ionization mass spectrometry. (General review of ESI fragmentation rules including inductive cleavage). Royal Society of Chemistry. Available at: [Link]

Sources

Validation

Comparison of biological activity: 1-amine vs 2-amine isomers

Executive Summary: The Positional Imperative In medicinal chemistry and toxicology, the distinction between 1-amine and 2-amine isomers—specifically within rigid cyclic scaffolds like naphthalene and indane—is not merely...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Positional Imperative

In medicinal chemistry and toxicology, the distinction between 1-amine and 2-amine isomers—specifically within rigid cyclic scaffolds like naphthalene and indane—is not merely a matter of nomenclature. It is a determinant of life-or-death biological outcomes.

This guide moves beyond basic isomerism to analyze the mechanistic divergence between these positional isomers. We focus on two critical case studies that define this field:

  • Toxicology: The metabolic activation difference between 1-naphthylamine (non-carcinogenic) and 2-naphthylamine (potent bladder carcinogen).

  • Neuropharmacology: The functional switch between 1-aminoindane (neuroprotective/MAO-inhibitor) and 2-aminoindane (psychostimulant/releaser).

Case Study A: Toxicology & Metabolic Activation

The Naphthylamine Paradox[1]

The most authoritative example of 1- vs. 2-amine biological divergence is found in the naphthalene scaffold. While chemically similar, their interaction with Cytochrome P450 (CYP) enzymes differs radically due to steric factors.

  • 2-Naphthylamine (2-NA): A planar molecule that fits easily into the CYP450 active site, facilitating N-hydroxylation . This produces N-hydroxy-2-naphthylamine, a precursor to the reactive nitrenium ion that forms DNA adducts in the bladder.

  • 1-Naphthylamine (1-NA): The amine at the C1 position experiences steric hindrance from the "peri-hydrogen" (the hydrogen at C8). This steric clash prevents the precise alignment required for N-hydroxylation. Instead, the molecule undergoes C-hydroxylation (ring oxidation), leading to harmless phenolic metabolites.

Mechanism Visualization: Differential Metabolism

The following diagram illustrates the divergent pathways that render 2-NA toxic and 1-NA relatively benign.

Naphthylamine_Metabolism Start Substrate Entry (Liver) NA2 2-Naphthylamine (Unobstructed) Start->NA2 NA1 1-Naphthylamine (Peri-H Steric Hindrance) Start->NA1 CYP_N CYP450 (CYP1A2) N-Hydroxylation NA2->CYP_N High Affinity N_OH N-hydroxy-2-NA (Proximate Carcinogen) CYP_N->N_OH Gluc N-Glucuronide (Transport to Bladder) N_OH->Gluc Acid Acidic Hydrolysis (Bladder Lumen) Gluc->Acid Nitrenium Nitrenium Ion (DNA Adducts) Acid->Nitrenium NA1->CYP_N Blocked CYP_C CYP450 C-Hydroxylation NA1->CYP_C Steric Preference Phenol 1-Amino-2-naphthol (Detoxification) CYP_C->Phenol Excrete Conjugation & Excretion Phenol->Excrete

Figure 1: Divergent metabolic pathways of naphthylamine isomers driven by steric hindrance at the C1 position.

Case Study B: Neuropharmacology & SAR

The Aminoindane Switch

In drug development, shifting the amine from C1 to C2 on an indane ring fundamentally alters the drug's class.

  • 1-Aminoindane (1-AI):

    • Class: MAO-B Inhibitor / Neuroprotectant.

    • Mechanism: 1-AI is the major metabolite of the Parkinson's drug Rasagiline . It lacks amphetamine-like psychostimulant properties. Instead, it exhibits neuroprotective activity by stabilizing mitochondrial membrane potential.

    • Key Feature: The C1 position is often derivatized with a propargyl group (as in Rasagiline) to create irreversible MAO-B inhibition.

  • 2-Aminoindane (2-AI):

    • Class: Psychostimulant / Releasing Agent.

    • Mechanism: 2-AI is a rigid analogue of amphetamine.[1][2][3] The amine at C2 mimics the side chain of dopamine/norepinephrine. It acts as a substrate for the Norepinephrine Transporter (NET) and Dopamine Transporter (DAT), triggering monoamine release.[3]

    • Key Feature: Unlike 1-AI, 2-AI induces locomotor activity in rodent models similar to amphetamine, though with lower potency.

SAR Logic Diagram

This diagram maps the structural causality between isomer position and pharmacological outcome.

Aminoindane_SAR Scaffold Indane Scaffold Pos1 1-Amino Position (Benzylic) Scaffold->Pos1 Pos2 2-Amino Position (Rigid Amphetamine) Scaffold->Pos2 MAO MAO-B Enzyme (Active Site) Pos1->MAO High Affinity (esp. w/ Propargyl) Trans Monoamine Transporters (NET/DAT) Pos1->Trans Low/No Affinity Pos2->Trans Substrate Mimicry Neuro Neuroprotection (No Stimulant Effect) MAO->Neuro Stim Psychostimulation (Monoamine Release) Trans->Stim

Figure 2: Structure-Activity Relationship (SAR) showing how amine positioning dictates target selectivity (Enzyme vs. Transporter).

Experimental Validation Protocols

To objectively verify the differences described above, the following self-validating protocols are recommended.

Protocol A: Differential Metabolic Stability (Microsomal Assay)

Objective: Quantify the rate of N-oxidation vs. C-oxidation to distinguish 1-amine vs. 2-amine toxicity potential.

  • Preparation: Thaw pooled human liver microsomes (HLM) on ice.

  • Incubation Mix: Prepare 100 mM Potassium Phosphate buffer (pH 7.4). Add HLM (final conc. 0.5 mg/mL).

  • Substrate Addition: Add 1-amine or 2-amine isomer (1 µM final conc) to separate reaction vessels.

  • Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction with NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

  • Sampling: At T=0, 15, 30, and 60 min, remove aliquots and quench with ice-cold acetonitrile containing internal standard.

  • Analysis: Centrifuge (4000g, 20 min). Analyze supernatant via LC-MS/MS.

    • Critical Marker: Monitor for M+16 (Hydroxylation). Differentiate N-OH vs C-OH by retention time comparison with authentic standards (N-hydroxy metabolites typically elute earlier on C18 columns due to higher polarity).

Protocol B: Synaptosomal Monoamine Release Assay

Objective: Differentiate the psychostimulant potential (2-amine) from the inert/inhibitor profile (1-amine).

  • Tissue Prep: Homogenize rat striatal tissue in 0.32 M sucrose (pH 7.4). Centrifuge (1000g, 10 min) to remove debris. Retain supernatant (synaptosomes).

  • Loading: Incubate synaptosomes with [³H]-Dopamine (10 nM) for 15 min at 37°C to load the vesicles.

  • Wash: Centrifuge and resuspend to remove extracellular radioligand.

  • Challenge: Aliquot synaptosomes and treat with:

    • Control (Buffer)

    • Test Compound (1-AI or 2-AI at 10 µM)

    • Positive Control (Amphetamine 10 µM)

  • Release Measurement: Incubate for 15 min. Stop reaction by rapid filtration over GF/B filters.

  • Quantification: Measure radioactivity in the filtrate (released dopamine) vs. filter (retained dopamine) via liquid scintillation counting.

    • Validation Criteria: 2-AI should induce release >150% of basal levels. 1-AI should show negligible release (<110% of basal).

Comparative Data Summary

The table below synthesizes data from standard toxicological and pharmacological literature.

Feature1-Amine Isomer (e.g., 1-NA, 1-AI)2-Amine Isomer (e.g., 2-NA, 2-AI)
Primary Metabolic Route C-Hydroxylation (Ring)N-Hydroxylation (Amine)
Toxicological Risk Low (Rapid detoxification)High (DNA Adduct formation)
Steric Environment Hindered (Peri-interaction in naphthalene)Accessible / Planar
Pharmacological Class Enzyme Inhibitor (MAO) / NeuroprotectantTransporter Substrate / Releaser
BBB Permeability ModerateHigh (Lipophilic, mimics amphetamine)
Key Drug Examples Rasagiline (Metabolite)2-Aminoindane (Designer Drug)

References

  • Metabolism of 1- and 2-naphthylamine in isolated rat hepatocytes. Source: PubMed / NIH [Link] Significance: Establishes the differential oxidation pathways (C-ox vs N-ox).

  • Synthetic Aminoindanes: A Summary of Existing Knowledge. Source: Frontiers in Psychiatry [Link] Significance: Comprehensive review of 2-aminoindane pharmacology and comparison to amphetamines.

  • Rasagiline: a novel MAO-B inhibitor for the treatment of Parkinson's disease. Source: PubMed / NIH [Link] Significance: Details the activity of the 1-aminoindane scaffold and its neuroprotective metabolites.[4]

  • 2-Aminoindane - Wikipedia (Chemical Data & Legal Status). Source: Wikipedia [Link] Significance: Provides structural data and monoamine release potency values (EC50).

  • IARC Monographs on the Evaluation of Carcinogenic Risks to Humans: 2-Naphthylamine. Source: WHO / IARC [Link] Significance: The definitive toxicological assessment of the 2-amine isomer carcinogenicity.

Sources

Safety & Regulatory Compliance

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